Ani9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Ani9

This guide provides a comprehensive overview of the molecular mechanism of Ani9, a potent and selective small-molecule inhibitor of Anoctamin-1 (ANO1). It is intended for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action: Selective Inhibition of ANO1

Ani9 functions as a highly potent and selective antagonist of Anoctamin-1 (ANO1), a calcium-activated chloride channel (CaCC) also known as Transmembrane protein 16A (TMEM16A).[1][2][3] The primary mechanism of action of Ani9 is the direct blockade of the ANO1 chloride channel, thereby inhibiting the flow of chloride ions across the cell membrane.[1][2] This inhibition has been demonstrated to be reversible.[1]

In addition to direct channel blockade, Ani9 has been shown to inhibit the synthesis of the ANO1 protein in a concentration-dependent manner.[4][5] This dual action of channel blocking and synthesis inhibition contributes to its robust efficacy in modulating cellular processes dependent on ANO1 activity.

The selectivity of Ani9 is a key feature. It exhibits a high degree of selectivity for ANO1 over its close homolog ANO2.[1][2] Furthermore, at concentrations effective for ANO1 inhibition, Ani9 has been shown to have negligible effects on other ion channels, including the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), the Epithelial Sodium Channel (ENaC), and the Volume-Regulated Anion Channel (VRAC).[1][3] Importantly, Ani9 does not interfere with intracellular calcium signaling.[1][3]

Downstream Cellular and Physiological Consequences

The inhibition of ANO1 by Ani9 leads to significant downstream effects on cellular signaling pathways and physiological processes. ANO1 is overexpressed in various cancers and its activity is linked to cell proliferation, migration, and invasion.[1][2][4][5] By inhibiting ANO1, Ani9 has been shown to:

• Reduce Cancer Cell Proliferation and Invasion: In preclinical studies involving prostate, breast, and pancreatic cancer cells, Ani9 has been observed to decrease the proliferative and invasive capabilities of these cells.[4][5]

• Induce Apoptosis: Inhibition of ANO1 can lead to a decrease in cell viability and an increase in programmed cell death (apoptosis).[4][5]

• Modulate Key Signaling Pathways: The anti-cancer effects of ANO1 inhibition are associated with the downregulation of pro-survival signaling pathways, including the PI3K/AKT and MAPK (ERK1/2) pathways.[4][5]

Due to its role in various physiological functions, the pharmacological inhibition of ANO1 by molecules like Ani9 is being investigated for its therapeutic potential in a range of conditions including cancer, hypertension, pain, diarrhea, and asthma.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the potency and selectivity of Ani9.

Table 1: Potency of Ani9 and Other ANO1 Inhibitors

Compound	Target	IC50 Value
Ani9	ANO1	77 ± 1.1 nM [1][6]
T16Ainh-A01	ANO1	1.39 ± 0.59 µM[1][6]
MONNA	ANO1	1.95 ± 1.16 µM[1][6]

Table 2: Selectivity of Ani9

Ion Channel/Target	Ani9 Concentration	Effect
ANO2	1 µM	No significant effect[1]
ANO2	10 µM	~10% inhibition[1]
CFTR	High Concentration	No effect[1]
ENaC	High Concentration	No effect[1]
VRAC	Not specified	No significant effect[1]
Intracellular Ca2+ Signaling	Up to 30 µM	No effect[3]

Table 3: Whole-Cell Patch Clamp Inhibition Data for Ani9 on ANO1

Ani9 Concentration	Inhibition of ATP-induced ANO1 Chloride Current
50 nM	52.0 ± 3.7%[1][6]
100 nM	95.4 ± 0.5%[1][6]
1 µM	98.7 ± 0.5%[1][6]

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the mechanism of action of Ani9 are provided below.

• Objective: To identify novel small-molecule inhibitors of ANO1.

• Methodology: A library of 54,400 synthetic small molecules was screened using a cell-based fluorescence assay. Fischer Rat Thyroid (FRT) cells stably expressing human ANO1 and a halide-sensitive Yellow Fluorescent Protein (YFP-H148Q/I152L) were used. The assay measures the rate of I⁻ influx upon ANO1 activation, which quenches the YFP fluorescence. Potential inhibitors were identified by their ability to prevent this fluorescence quenching.

• Objective: To quantify the inhibitory effect of compounds on ANO1 channel activity.

• Methodology: FRT cells expressing ANO1 were grown on permeable supports (Snapwell inserts) to form a polarized monolayer. These inserts were then mounted in an Ussing chamber. A transepithelial chloride gradient was established, and the short-circuit current (Isc), representing the net ion flow across the epithelium, was measured using a voltage clamp amplifier. ANO1 was activated using an activator like ATP or Eact, and the inhibitory effect of Ani9 was determined by the reduction in the induced Isc.

• Objective: To directly measure the effect of Ani9 on ANO1 chloride currents.

• Methodology: FRT cells expressing ANO1 were subjected to whole-cell patch-clamp recording. The cells were held at a holding potential of 0 mV and pulsed to voltages between -100 mV and +100 mV. ANO1 was activated by including ATP in the pipette solution to raise intracellular calcium. The inhibitory effect of different concentrations of Ani9 applied to the bath solution was measured as a percentage reduction of the ATP-induced whole-cell chloride current.[1][6]

• Objective: To assess whether Ani9 affects intracellular calcium signaling.

• Methodology: FRT cells were loaded with the calcium-sensitive fluorescent dye Fluo-4 AM. The cells were pre-treated with varying concentrations of Ani9. Intracellular calcium levels were then measured before and after the application of ATP, an agonist of P2Y receptors that induces calcium release from intracellular stores. The fluorescence intensity, corresponding to the intracellular calcium concentration, was monitored using a fluorescence plate reader.[1][7]

• Objective: To determine the effect of Ani9 on ANO1 protein expression.

• Methodology: Cells (e.g., FRT, PC3, Capan-1) were lysed, and the total protein was extracted. Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was then probed with a primary antibody specific for ANO1, followed by a secondary antibody conjugated to an enzyme for detection. This technique allows for the visualization and quantification of the ANO1 protein levels.[6]

Visualizations

Caption: Mechanism of Ani9 action on ANO1 and downstream signaling.

Caption: Workflow for characterizing the mechanism of action of Ani9.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. Frontiers | Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers [frontiersin.org]
• 5. Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 7. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]

Ani9: A Selective Anoctamin-1 (ANO1) Chloride Channel Blocker – A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anoctamin-1 (ANO1), also known as Transmembrane member 16A (TMEM16A), is a calcium-activated chloride channel (CaCC) that plays a pivotal role in a multitude of physiological processes, including epithelial secretion, smooth muscle contraction, and neuronal excitability.[1][2] Dysregulation of ANO1 function has been increasingly implicated in the pathophysiology of various diseases, such as asthma, hypertension, diarrhea, pain, and the progression of several cancers.[1][2][3] This has positioned ANO1 as a promising therapeutic target. Ani9, a potent and selective small-molecule inhibitor of ANO1, has emerged as a critical pharmacological tool for studying ANO1 function and as a potential candidate for drug development.[1][4] This technical guide provides an in-depth overview of Ani9, focusing on its quantitative data, experimental protocols, and the signaling pathways it modulates.

Quantitative Pharmacological Data

Ani9 was identified through a high-throughput screening of 54,400 synthetic small molecules and stands out for its submicromolar potency and high selectivity for ANO1.[1][5] Its pharmacological profile is summarized in the tables below.

Table 1: Potency of Ani9 and Other ANO1 Inhibitors

Compound	Target	Assay Type	IC50 Value
Ani9	ANO1	Apical Membrane Current (FRT-ANO1 cells)	77 ± 1.1 nM [1][5]
T16Ainh-A01	ANO1	Apical Membrane Current (FRT-ANO1 cells)	1.39 ± 0.59 µM[1][5]
MONNA	ANO1	Apical Membrane Current (FRT-ANO1 cells)	1.95 ± 1.16 µM[1][5]

Table 2: Selectivity Profile of Ani9

Compound	Channel	Concentration	% Inhibition / Effect
Ani9	ANO2	1 µM	No significant effect [1][5]
Ani9	ANO2	10 µM	10 ± 1.6% inhibition [1][5]
T16Ainh-A01	ANO2	10 µM	Potent inhibition[1]
MONNA	ANO2	10 µM	Potent inhibition[1]
Ani9	CFTR	Up to 30 µM	No effect [1]
Ani9	ENaC	Up to 30 µM	No effect [1]
Ani9	VRAC	1 µM	Hardly affected activity [5]

Table 3: Effect of Ani9 on ATP-Induced ANO1 Chloride Currents (Whole-Cell Patch Clamp)

Ani9 Concentration	% Inhibition of ANO1 Current
50 nM	52.0 ± 3.7%[1][5]
100 nM	95.4 ± 0.5%[1][5]
1 µM	98.7 ± 0.5%[1][5]

Mechanism of Action

Ani9 acts as a reversible inhibitor of the ANO1 chloride channel.[1][5] Studies have shown that after treatment with 1 µM Ani9, which results in almost complete inhibition of ATP-induced ANO1 activation, washing the cells six times significantly decreases the inhibitory effect.[1][5] Importantly, Ani9's inhibitory action is not mediated by alterations in intracellular calcium signaling, a common off-target effect of other ANO1 inhibitors.[1][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections describe the key experimental protocols used to characterize Ani9.

High-Throughput Screening for ANO1 Inhibitors using YFP Quenching Assay

This cell-based assay is designed for the high-throughput screening of ANO1 inhibitors and relies on the quenching of a halide-sensitive Yellow Fluorescent Protein (YFP) by iodide influx through the ANO1 channel.[7]

Experimental Workflow:

Caption: High-Throughput Screening Workflow for ANO1 Inhibitors.

Principle:

• Fischer Rat Thyroid (FRT) cells are genetically engineered to stably express both human ANO1 and a halide-sensitive YFP mutant.[7]

• An agonist, such as ATP, is used to activate endogenous purinergic receptors, leading to an increase in intracellular calcium concentration ([Ca2+]).[7]

• The rise in [Ca2+] activates the ANO1 channel, allowing iodide ions (I-) to enter the cell.[7]

• The influx of I- quenches the fluorescence of the YFP.[7]

• In the presence of an ANO1 inhibitor like Ani9, the channel is blocked, preventing I- influx and thus inhibiting YFP fluorescence quenching.[7] The degree of inhibition is proportional to the potency of the compound.

Electrophysiological Recordings

Whole-cell patch-clamp and apical membrane current measurements are employed to directly assess the effect of Ani9 on ANO1 channel activity.

Whole-Cell Patch-Clamp Protocol:

Caption: Whole-Cell Patch-Clamp Protocol for Ani9 Evaluation.

Measurement of Apical Membrane Current:

• FRT-ANO1 cells are cultured on permeable supports.

• The basolateral membrane is permeabilized with amphotericin B to control the intracellular ionic composition.

• A transepithelial chloride gradient is established (e.g., low apical chloride and high basolateral chloride).[1]

• ANO1 is activated with an agonist like ATP.

• The change in apical membrane current is measured in the absence and presence of varying concentrations of Ani9 to determine the IC50 value.[1]

ANO1 Signaling Pathways and a Potential Role for Ani9

ANO1 is implicated in various signaling pathways that are crucial for cell proliferation, migration, and invasion, particularly in the context of cancer.[2][3][8] Inhibition of ANO1 by Ani9 can potentially modulate these pathways.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases [frontiersin.org]
• 3. ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 6. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer [frontiersin.org]

The Chloride Channel ANO1: A Therapeutic Target for Ani9 in Physiology and Oncology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Anoctamin 1 (ANO1), also known as Transmembrane member 16A (TMEM16A), is a crucial calcium-activated chloride channel (CaCC) integral to a wide array of physiological processes. Its functions range from epithelial fluid secretion and smooth muscle contraction to neuronal excitability and cell proliferation. Dysregulation of ANO1 has been increasingly implicated in numerous pathologies, most notably in the proliferation and metastasis of various cancers, including prostate, pancreatic, and breast cancer. This has positioned ANO1 as a promising therapeutic target. Ani9 has emerged as a potent and highly selective small-molecule inhibitor of ANO1. This technical guide provides a comprehensive overview of the physiological functions of ANO1 targeted by Ani9, detailed experimental protocols for its study, quantitative data on its inhibitory effects, and visualization of the key signaling pathways involved.

Physiological Functions of Anoctamin 1 (ANO1)

ANO1 is a multifaceted ion channel whose primary role is to conduct chloride ions across the cell membrane in response to increased intracellular calcium levels[1]. This fundamental activity underpins its involvement in diverse physiological functions:

• Epithelial Fluid and Ion Secretion: ANO1 is a key player in the secretion of fluids in various tissues, including the airways, intestines, and salivary glands. Its activation leads to chloride efflux, which drives water movement and maintains mucosal hydration[1][2].

• Smooth Muscle Contraction: The channel contributes to the regulation of smooth muscle tone in the vasculature and airways. By controlling chloride flux, ANO1 influences membrane potential, which in turn modulates muscle contraction[2].

• Gastrointestinal Motility: In the interstitial cells of Cajal, the pacemakers of the gut, ANO1 activity is essential for generating the slow-wave electrical activity that governs intestinal peristalsis[3].

• Nociception: ANO1 is expressed in sensory neurons and is involved in the sensation of pain, particularly in response to heat and inflammatory stimuli[2].

• Cell Proliferation and Migration: Beyond its role in ion transport, ANO1 is significantly involved in controlling cell cycle progression, proliferation, and migration. Its overexpression is a hallmark of numerous cancers, where it actively promotes tumor growth and metastasis[1][2][3].

Ani9: A Potent and Selective ANO1 Inhibitor

Ani9, with the chemical name 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, was identified through high-throughput screening as a novel and potent inhibitor of the ANO1 channel[4][5][6]. Its key characteristic is its high potency and selectivity for ANO1 over other channels, including ANO2, which shares significant amino acid homology[4][5][6].

Quantitative Inhibitory Profile of Ani9

The inhibitory potency of Ani9 has been characterized through various electrophysiological and cell-based assays. The data highlights its efficacy in blocking ANO1 channel function.

Parameter	Cell Line / System	Method	Value	Reference
IC₅₀ (ANO1 Inhibition)	FRT-ANO1 cells	Apical Membrane Current	77 ± 1.1 nM	[4][5]
ANO1 Current Inhibition	FRT-ANO1 cells	Whole-Cell Patch Clamp	52.0 ± 3.7% at 50 nM	[4]
95.4 ± 0.5% at 100 nM	[4]
98.7 ± 0.5% at 1 µM	[4]
Endogenous CaCC Inhibition	PC-3 (Prostate Cancer)	YFP Fluorescence Quenching	Potent, dose-dependent	[1]
Endogenous CaCC Inhibition	Capan-1 (Pancreatic Cancer)	YFP Fluorescence Quenching	Potent, dose-dependent	[1]
Selectivity	FRT-ANO2 cells	Apical Membrane Current	Negligible effect at 1 µM	[1]

Table 1: Summary of quantitative data for Ani9's inhibitory effects on ANO1 channel activity.

Effects on Cancer Cell Proliferation

While specific GI₅₀ (concentration for 50% growth inhibition) values for Ani9 in cancer cell proliferation assays are not extensively reported in the literature, studies consistently demonstrate that pharmacological inhibition of ANO1 by compounds including Ani9 leads to a significant reduction in the proliferation and viability of cancer cells that overexpress the channel, such as PC-3 and Capan-1 cells[1][3][7]. The anti-proliferative effect is a direct consequence of inhibiting ANO1-mediated signaling pathways crucial for cell growth.

Key Signaling Pathways Targeted by Ani9

ANO1 is not merely a passive ion channel but an active participant in complex signaling networks that drive cell proliferation and survival, particularly in cancer. Ani9 exerts its anti-tumor effects by disrupting these pathways at a critical juncture. The most well-documented of these is the interaction between ANO1 and the Epidermal Growth Factor Receptor (EGFR).

Evidence suggests that ANO1 and EGFR can form a functional complex, leading to a bidirectional, post-transcriptional stabilization of both proteins[8]. ANO1 activity enhances EGFR phosphorylation, which in turn activates downstream pro-survival and proliferative pathways, including the Ras-Raf-MEK-ERK (MAPK) and PI3K-AKT cascades[1][9][10]. By inhibiting ANO1, Ani9 decouples this positive feedback loop, leading to reduced EGFR signaling and subsequent attenuation of the MAPK and PI3K/AKT pathways, ultimately inhibiting cell proliferation.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of proliferation of PC3 cells by the branched-chain fatty acid, 12-methyltetradecanoic acid, is associated with inhibition of 5-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of ANO1 by luteolin and its cytotoxicity in human prostate cancer PC-3 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-IL-9 therapy effectively reduces lung tumor burden in vivo | BioWorld [bioworld.com]
• 10. tigem.it [tigem.it]

Initial In Vitro Efficacy of Ani9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial in vitro studies on Ani9, a potent and selective small-molecule inhibitor of the Anoctamin-1 (ANO1) calcium-activated chloride channel.[1][2][3] ANO1, also known as Transmembrane protein 16A (TMEM16A), is implicated in various physiological processes and is a therapeutic target for several diseases, including cancer, hypertension, pain, diarrhea, and asthma.[1][2][4] This document summarizes key quantitative data, details experimental methodologies, and visualizes the compound's mechanism of action and experimental workflows.

Quantitative Efficacy and Selectivity of Ani9

Ani9 has been identified as a highly potent inhibitor of the human ANO1 channel.[1] Initial high-throughput screening of 54,400 synthetic small molecules led to the discovery of three novel ANO1 inhibitors, with Ani9 being the most potent.[1][4]

Inhibitory Potency

The half-maximal inhibitory concentration (IC50) of Ani9 against ANO1 was determined using electrophysiological and fluorescence-based assays. These studies demonstrate that Ani9 inhibits ANO1 in the nanomolar range, making it significantly more potent than other known ANO1 inhibitors like T16Ainh-A01 and MONNA.[3]

Compound	IC50 (µM) for ANO1 Inhibition	Assay Method	Cell Line
Ani9	0.077 ± 0.0011	Apical Membrane Current Measurement	ANO1-expressed FRT cells
T16Ainh-A01	1.39 ± 0.59	Apical Membrane Current Measurement	ANO1-expressed FRT cells
MONNA	1.95 ± 1.16	Apical Membrane Current Measurement	ANO1-expressed FRT cells
Table 1: Comparative IC50 values of Ani9 and other ANO1 inhibitors. Data sourced from apical membrane current measurements in ANO1-expressing FRT cells following activation by 100 µM ATP.[3]

Whole-cell patch clamp analysis in FRT cells expressing ANO1 further confirmed the potent inhibitory effect of Ani9 on ATP-induced ANO1 chloride currents.[1][3]

Ani9 Concentration	Inhibition of ATP-induced ANO1 Chloride Current (%)
50 nM	52.0 ± 3.7
100 nM	95.4 ± 0.5
1 µM	98.7 ± 0.5
Table 2: Dose-dependent inhibition of ANO1 chloride currents by Ani9 in FRT-ANO1 cells.[1][3]

Selectivity Profile

A key characteristic of Ani9 is its high selectivity for ANO1 over other ion channels, including ANO2, which shares significant amino acid homology with ANO1.[2][3][4] This selectivity is crucial for minimizing off-target effects.

Ion Channel/Target	Effect of Ani9 (at 1 µM or higher)	Cell Line
ANO2	No effect at 1 µM	-
CFTR	No significant effect	FRT cells expressing CFTR
VRAC	No significant effect at 1 µM	LN215 cells
ENaC	No effect	T84 cells
Intracellular Calcium Signaling	No effect on ATP-induced calcium increase	FRT cells
Table 3: Selectivity profile of Ani9 against various ion channels and signaling pathways.[1][2][3][4]

Experimental Protocols

The following sections detail the methodologies employed in the initial in vitro characterization of Ani9.

Cell Culture and ANO1 Expression

Fischer Rat Thyroid (FRT) cells were stably transfected to express human ANO1. These cells, along with other lines like PC3 and Capan-1 (which endogenously express ANO1), were used for functional assays.[1]

High-Throughput Screening (HTS)

A cell-based fluorescence assay using a halide-sensitive Yellow Fluorescent Protein (YFP) was the primary method for high-throughput screening. The assay measures the quenching of YFP fluorescence upon iodide influx through activated ANO1 channels.

Figure 1. High-throughput screening workflow for identifying ANO1 inhibitors.

Electrophysiology (Whole-Cell Patch Clamp)

Whole-cell patch clamp recordings were performed on FRT cells expressing ANO1 to directly measure the effect of Ani9 on ion channel currents.

Protocol Steps:

• FRT-ANO1 cells were cultured on glass coverslips.

• Whole-cell recordings were established using a patch-clamp amplifier.

• The cells were held at a potential of 0 mV and then subjected to voltage pulses between -100 mV and +100 mV.[3]

• ANO1 channels were activated by applying 100 µM ATP.[3]

• Ani9 was added at various concentrations (50 nM, 100 nM, 1 µM) to the bath solution to determine its inhibitory effect on the ANO1 current.[3]

Intracellular Calcium Measurement

To assess whether Ani9's inhibitory effect was due to interference with calcium signaling, intracellular calcium levels were monitored using the fluorescent calcium indicator Fluo-4 NW.

Figure 2. Workflow for assessing the effect of Ani9 on intracellular calcium levels.

Mechanism of Action and Signaling Context

Ani9 exerts its therapeutic potential by directly inhibiting the ANO1 chloride channel. ANO1 itself is a downstream component of signaling pathways that are often dysregulated in disease.

Overexpression of ANO1 is observed in several cancers, where it contributes to cell proliferation, migration, and invasion.[5] The activation of ANO1 is dependent on intracellular calcium, which can be mobilized from the endoplasmic reticulum upon stimulation of G-protein coupled receptors (GPCRs) like the P2Y receptor by agonists such as ATP.[6]

Figure 3. Ani9's mechanism of action via direct inhibition of the ANO1 channel.

By blocking the ANO1 channel, Ani9 prevents the efflux of chloride ions that is associated with oncogenic processes.[5] Studies have shown that inhibition of ANO1 can lead to decreased cell viability and increased apoptosis in cancer cells in vitro.[5] Importantly, Ani9 achieves this without altering upstream intracellular calcium signaling.[1][4]

Conclusion

The initial in vitro studies of Ani9 reveal it to be a highly potent and selective inhibitor of the ANO1 chloride channel. Its submicromolar potency and clean selectivity profile against other ion channels make it a valuable pharmacological tool for studying the function of ANO1 and a promising lead candidate for the development of therapeutics for a range of disorders, particularly cancer.[1][4] Further research is warranted to explore its efficacy in more complex in vitro models and subsequent in vivo studies.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Therapeutic Potential of Ani9: A Novel Inhibitor of the ANO1 Chloride Channel in Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The Anoctamin-1 (ANO1/TMEM16A) calcium-activated chloride channel is emerging as a significant contributor to tumorigenesis and cancer progression. Its overexpression is correlated with poor prognosis in various malignancies, including prostate, breast, pancreatic, and gastrointestinal cancers.[1][2] ANO1 is implicated in key cancer-related processes such as cell proliferation, migration, and invasion.[2] This has positioned ANO1 as a promising therapeutic target for novel anticancer agents. Ani9, a recently identified small-molecule inhibitor, has demonstrated high potency and selectivity for ANO1, presenting a new avenue for targeted cancer therapy.[2][3] This technical guide provides a comprehensive overview of the preclinical data on Ani9, its mechanism of action, and its effects on critical cancer signaling pathways. Detailed experimental protocols and data are presented to facilitate further research and development of Ani9 and other ANO1-targeted therapies.

Introduction to Ani9

Ani9, with the chemical name 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, was discovered through a high-throughput screening of 54,400 synthetic small molecules.[2][3] It has been identified as a highly potent and selective inhibitor of the ANO1 chloride channel, with a reported half-maximal inhibitory concentration (IC50) for ANO1 channel activity of 77 nM.[2] Notably, Ani9 displays high selectivity for ANO1 over the closely related ANO2, and does not significantly affect other ion channels such as CFTR and ENaC at effective concentrations.[2][4] The pharmacological inhibition of ANO1 by small-molecule inhibitors has been shown to reduce cancer cell proliferation and viability in several cancer types, including head and neck squamous cell carcinoma (HNSCC), esophageal squamous cell carcinoma (ESCC), breast cancer, and prostate cancer.[1][2]

Mechanism of Action of Ani9

Ani9 exerts its therapeutic effect by directly inhibiting the ion channel function of ANO1. The overexpression of ANO1 in cancer cells leads to alterations in intracellular chloride concentration, which can act as a second messenger, influencing various signaling pathways that promote cell proliferation, survival, and metastasis. By blocking the chloride current through ANO1, Ani9 is hypothesized to disrupt these downstream signaling events. The inhibition of ANO1 by Ani9 has been shown to be reversible.[2]

Quantitative Data on Ani9's Efficacy

The potency of Ani9 as an ANO1 inhibitor is well-established. Preclinical studies have begun to elucidate its anti-proliferative effects in cancer cell lines.

Table 1: Inhibitory Potency of Ani9 against ANO1 Channel Activity

Compound	Target	Assay System	IC50 (nM)	Reference
Ani9	Human ANO1	FRT-ANO1 cells (apical membrane current)	77 ± 1.1	[2]

Table 2: Anti-proliferative Activity of Ani9 in Cancer Cell Lines

While extensive IC50 data for Ani9's anti-proliferative effects across a wide range of cancer cell lines are still emerging, initial studies indicate a dose-dependent inhibition of cancer cell growth. For example, in PC-3 prostate cancer cells, Ani9 has been shown to decrease the number of viable cells in a dose-dependent manner.[4]

Cell Line	Cancer Type	Assay	Effect of Ani9	Reference
PC-3	Prostate Cancer	Cell Viability Assay	Dose-dependent decrease in viable cells	[4]
Capan-1	Pancreatic Cancer	Endogenous CaCC activity	Potent inhibition	[2]

Further research is required to establish a comprehensive profile of Ani9's anti-proliferative IC50 values across a broader panel of cancer cell lines.

Key Signaling Pathways Modulated by Ani9

The inhibition of ANO1 by Ani9 has been shown to impact several critical signaling pathways that are frequently dysregulated in cancer.[5]

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell growth, survival, and metabolism.[6] Studies have demonstrated that ANO1 can activate this pathway, and its inhibition leads to decreased phosphorylation of PI3K and Akt, thereby suppressing cancer cell proliferation and invasion.[6]

Ani9 inhibits ANO1, leading to downregulation of the PI3K/Akt signaling pathway.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway plays a crucial role in embryonic development and tissue homeostasis, and its aberrant activation is a hallmark of many cancers.[3] Knockdown or pharmacological inhibition of ANO1 has been shown to inactivate the Wnt/β-catenin signaling cascade by downregulating key components like β-catenin and upregulating GSK3β.[3]

Ani9-mediated ANO1 inhibition leads to suppression of the Wnt/β-catenin pathway.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the therapeutic potential of Ani9.

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of Ani9 on the viability and proliferation of cancer cells.

• Cell Seeding:

  • Culture cancer cell lines (e.g., PC-3, Capan-1) in appropriate media.

  • Trypsinize and seed cells into 96-well plates at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Ani9 in DMSO.

  • Perform serial dilutions of Ani9 in culture medium to achieve the desired final concentrations (e.g., 0.01 µM to 100 µM).

  • Replace the medium in the 96-well plates with the medium containing different concentrations of Ani9. Include a vehicle control (DMSO) and an untreated control.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C until formazan (B1609692) crystals form.

• Formazan Solubilization and Absorbance Reading:

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the dose-response curve and determine the IC50 value.

Western Blot Analysis for Signaling Pathway Modulation

This protocol is for assessing the effect of Ani9 on the protein expression and phosphorylation status of key components in the PI3K/Akt and Wnt/β-catenin pathways.

• Cell Culture and Treatment:

  • Seed cancer cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with Ani9 at various concentrations for a specified time (e.g., 24 hours).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, β-catenin, GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Visualize the protein bands using an ECL detection system.

  • Perform densitometric analysis to quantify the relative protein expression levels.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer [frontiersin.org]
• 6. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Ani9 in the Modulation of Smooth Muscle Contraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Ani9, a potent and selective small-molecule inhibitor of the Anoctamin-1 (ANO1) calcium-activated chloride channel (CaCC), and its effects on smooth muscle contraction. The document synthesizes current research findings, presenting quantitative data, detailed experimental methodologies, and a clear visualization of the underlying signaling pathways.

Introduction to Ani9

Ani9, chemically identified as 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, is a novel and highly selective inhibitor of the ANO1 channel.[1][2] ANO1 (also known as TMEM16A) is a crucial ion channel involved in a variety of physiological processes, including fluid secretion, nociception, and the regulation of smooth muscle tone.[1][3] Given the role of ANO1 in smooth muscle pathophysiology, such as in asthma and hypertension, its targeted inhibition by molecules like Ani9 presents a significant area of interest for therapeutic development.[2][3] Ani9 has been shown to block ANO1 channel activity with submicromolar potency and displays high selectivity for ANO1 over the homologous ANO2 channel, making it a valuable pharmacological tool for research.[1][2][4]

Core Mechanism of Action

The primary mechanism of action for Ani9 is the direct inhibition of the ANO1 calcium-activated chloride channel. In smooth muscle cells, an influx of intracellular calcium ([Ca2+]i) activates ANO1, leading to an efflux of chloride ions (Cl-). This outflow of negatively charged ions causes membrane depolarization. The depolarization, in turn, can activate voltage-gated calcium channels (such as L-type Ca2+ channels), leading to further calcium influx and sustained muscle contraction.

By blocking the ANO1 channel, Ani9 prevents the initial chloride efflux, thereby inhibiting or reducing the subsequent membrane depolarization and attenuating the positive feedback loop that sustains calcium entry and contraction.[5][6] Importantly, studies have shown that Ani9 does not significantly affect intracellular calcium signaling directly, indicating its specific action on the ANO1 channel.[1][2]

Effects of Ani9 on Smooth Muscle Contraction

The effect of Ani9 on smooth muscle contraction is highly dependent on the specific tissue and the stimulus used to induce contraction.

3.1 Airway Smooth Muscle (ASM) In murine airway smooth muscle, Ani9 has demonstrated significant effects on contractions mediated by cholinergic nerve stimulation. While it has little effect on baseline contractions induced by electrical field stimulation (EFS) at long intervals, it effectively reverses the potentiated contractions that occur at shorter, more frequent stimulation intervals.[5] This potentiation is dependent on M2 muscarinic receptors. The M2 receptor-dependent contractions are sensitive to both the L-type Ca2+ channel blocker nifedipine (B1678770) and the ANO1 inhibitors Ani9 and CaCCinh-A01.[5][7] However, the role of Ani9 in carbachol-induced contractions is less clear, with some studies reporting no effect.[5][6]

3.2 Urethral and Colon Smooth Muscle Research on murine urethral smooth muscle cells (USMCs) shows that despite the confirmed expression of ANO1 channels, Ani9 failed to affect contractions induced by agonists like phenylephrine (B352888) and arginine vasopressin, or by electrical field stimulation.[8] Furthermore, Ani9 did not alter Ca2+ signals in USMCs.[8] In stark contrast, the same study noted that Ani9 effectively reduced spontaneous contractions and associated Ca2+ signals in the mouse proximal colon, highlighting the tissue-specific role of ANO1 in regulating contractility.[8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on Ani9.

Table 1: Inhibitory Potency of Ani9

Parameter	Target	Cell Line/System	Value	Reference
IC₅₀	ANO1	FRT-ANO1 Cells	< 3 µM	[1][2][4]

| Potency | ANO1 | Electrophysiology | Submicromolar |[1][4] |

Table 2: Effect of Ani9 on Airway Smooth Muscle Contraction

Condition	Stimulus	Ani9 Conc.	Contraction Amplitude (Control)	Contraction Amplitude (Ani9)	P-value	Reference
Enhanced Cholinergic Response	EFS (10s intervals)	1 µM	1.4 ± 0.26 mN	0.44 ± 0.19 mN	P < 0.01	[5]
Thapsigargin-Enhanced Response	Thapsigargin + EFS	1 µM	1.9 ± 0.25 mN	0.7 ± 0.22 mN	P < 0.001	[5]

| Baseline Cholinergic Response | EFS (100s intervals)| 1 µM | No significant effect | No significant effect | ns |[5] |

Signaling Pathways & Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows discussed.

Caption: Proposed signaling pathway for M2 receptor-dependent airway smooth muscle contraction and the inhibitory action of Ani9.

Experimental Protocols

6.1 Isometric Tension Measurement of Smooth Muscle Strips

This protocol describes the methodology for measuring smooth muscle contractility in response to pharmacological agents or electrical stimulation using an organ bath setup.

Materials:

• Krebs-Henseleit buffer (in mM: 118.4 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, 11.7 glucose)

• Dissection microscope

• Organ bath system with force-displacement transducers

• Data acquisition system (e.g., PowerLab)

• Gas mixture: 95% O₂ / 5% CO₂

• Ani9 stock solution (e.g., in DMSO)

• Agonists/stimulants (e.g., carbachol, phenylephrine, thapsigargin)

Procedure:

• Tissue Preparation: Euthanize the animal model (e.g., mouse) according to approved ethical guidelines. Dissect the desired smooth muscle tissue (e.g., trachea, urethra) in ice-cold Krebs-Henseleit buffer. Carefully clean the tissue of fat and connective tissue under a microscope and prepare muscle strips of appropriate dimensions.

• Mounting: Mount the muscle strips vertically in the organ bath chambers filled with Krebs-Henseleit buffer, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂. Attach one end of the strip to a fixed hook and the other to a force-displacement transducer.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a determined optimal resting tension (e.g., 5 mN). During this period, wash the tissues with fresh buffer every 15-20 minutes.

• Viability Check: Test the viability of the tissue by inducing a contraction with a high-concentration KCl solution (e.g., 60 mM). Wash thoroughly until tension returns to baseline.

• Experimental Protocol:

  • Induce contractions using the desired method (e.g., electrical field stimulation with platinum electrodes, or cumulative addition of a chemical agonist).

  • Once a stable response is achieved, introduce Ani9 (e.g., 1 µM) or its vehicle (DMSO) into the bath and allow it to incubate for a specified period (e.g., 20-30 minutes).[3][5]

  • Repeat the stimulation protocol in the presence of Ani9.

• Data Analysis: Record the isometric tension continuously. Measure the amplitude (in mN or grams) of the contractions. Compare the contraction amplitude before and after the application of Ani9. Normalize data to the initial KCl-induced contraction if necessary.

Caption: General experimental workflow for isometric tension measurement of smooth muscle tissue.

6.2 Intracellular Calcium Imaging

This protocol outlines the measurement of intracellular calcium ([Ca2+]i) transients in isolated smooth muscle cells using a fluorescent indicator.

Materials:

• Isolated smooth muscle cells

• Fluorescent Ca2+ indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• Fluorescence microscopy system with a high-speed camera

• Agonists and inhibitors (Ani9)

Procedure:

• Cell Preparation: Isolate smooth muscle cells from the tissue of interest using enzymatic digestion (e.g., collagenase, papain). Plate the cells on glass-bottom dishes suitable for microscopy.

• Dye Loading: Incubate the cells with the Ca2+ indicator dye. For Fluo-4 AM, a typical loading solution is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS. Incubate for 30-60 minutes at room temperature or 37°C, as optimized for the cell type.[3]

• De-esterification: After loading, wash the cells with fresh HBSS to remove excess dye and allow 20-30 minutes for the AM ester to be cleaved by intracellular esterases, trapping the fluorescent indicator inside the cells.

• Imaging: Mount the dish on the stage of the fluorescence microscope. Perfuse the cells with HBSS.

• Experimental Protocol:

  • Establish a baseline fluorescence recording for 1-2 minutes.

  • Stimulate the cells with an agonist to induce a Ca2+ response.

  • After the response, wash the cells with buffer.

  • Pre-incubate the cells with Ani9 for a specified duration (e.g., 20 minutes).[3]

  • Repeat the agonist stimulation in the presence of Ani9.

• Data Analysis: Record the fluorescence intensity (e.g., at 488 nm excitation / 520 nm emission for Fluo-4) over time. Express the change in [Ca2+]i as a ratio of fluorescence relative to baseline (F/F₀) or convert to absolute concentrations using calibration techniques if required. Compare the amplitude and kinetics of the Ca2+ signals before and after Ani9 treatment.

Disclaimer: This document is intended for informational purposes for a scientific audience. All experimental work should be conducted in accordance with institutional and ethical guidelines.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. ANO1 channels are expressed in mouse urethral smooth muscle but do not contribute to agonist or neurally evoked contractions - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Selectivity of Ani9: A Technical Guide to its Preferential Inhibition of ANO1 over ANO2

For Immediate Release

This technical guide provides an in-depth analysis of the selective inhibition of Anoctamin 1 (ANO1), a calcium-activated chloride channel (CaCC), by the small molecule inhibitor Ani9, with a particular focus on its selectivity over the closely related Anoctamin 2 (ANO2). This document is intended for researchers, scientists, and drug development professionals engaged in the study of ion channels and the development of targeted therapeutics.

Executive Summary

Anoctamin 1 (ANO1), also known as TMEM16A, is a crucial player in various physiological processes, including fluid secretion, smooth muscle contraction, and nociception. Its dysregulation has been implicated in numerous diseases such as cancer, hypertension, and asthma. The development of potent and selective ANO1 inhibitors is therefore of significant therapeutic interest. Ani9, a novel acetamide (B32628) compound, has emerged as a highly potent and selective inhibitor of ANO1.[1][2][3] This guide summarizes the quantitative data demonstrating Ani9's selectivity, details the experimental protocols used for its characterization, and provides visual representations of the underlying molecular interactions and experimental workflows.

Quantitative Analysis of Ani9 Selectivity

The selectivity of Ani9 for ANO1 over ANO2, which shares 62% amino acid identity with ANO1, is a key attribute that distinguishes it from other known CaCC inhibitors.[4][2] The following table summarizes the half-maximal inhibitory concentration (IC50) values of Ani9 and other inhibitors against ANO1 and ANO2.

Compound	Target	IC50	Method	Cell Line
Ani9	ANO1	77 ± 1.1 nM	Apical Membrane Current	FRT-ANO1
Ani9	ANO2	>10 µM (10 ± 1.6% inhibition at 10 µM)	Apical Membrane Current	FRT-ANO2
T16Ainh-A01	ANO1	1.39 ± 0.59 µM	Apical Membrane Current	FRT-ANO1
T16Ainh-A01	ANO2	Potent Inhibition (at 10 µM)	Apical Membrane Current	FRT-ANO2
MONNA	ANO1	1.95 ± 1.16 µM	Apical Membrane Current	FRT-ANO1
MONNA	ANO2	Potent Inhibition (at 10 µM)	Apical Membrane Current	FRT-ANO2

Data compiled from Seo et al., 2016.[4][2]

As the data clearly indicates, Ani9 is a submicromolar inhibitor of ANO1, while exhibiting negligible effects on ANO2 even at concentrations up to 10 µM.[4][5] This represents a significant improvement in selectivity compared to previously identified inhibitors like T16Ainh-A01 and MONNA, which potently block both ANO1 and ANO2.[4][6]

Experimental Protocols

The determination of Ani9's potency and selectivity was achieved through rigorous experimental methodologies, primarily utilizing a fluorescence-based high-throughput screening assay and electrophysiological recordings.

YFP-Based Halide Quenching Assay for High-Throughput Screening

This assay is a robust method for identifying and characterizing inhibitors of ANO1 and ANO2.[7][8]

• Principle: The assay utilizes a cell line (e.g., Fischer Rat Thyroid - FRT) stably co-expressing the target ion channel (ANO1 or ANO2) and a halide-sensitive Yellow Fluorescent Protein (YFP) mutant.[7][9] Activation of the channel by an agonist (e.g., ATP to stimulate purinergic receptors and increase intracellular calcium) leads to an influx of iodide ions (I-).[7][10] The influx of I- quenches the YFP fluorescence. Inhibitors of the channel will prevent this influx and thus the quenching of fluorescence.[7]

• Cell Culture: FRT cells stably expressing human ANO1 or mouse ANO2 and the YFP-F46L/H148Q/I152L halide sensor are cultured in appropriate media.

• Assay Procedure:

  • Cells are seeded in 96-well plates.

  • Cells are washed with a phosphate-buffered saline (PBS).

  • Test compounds (like Ani9) are pre-incubated with the cells for a defined period (e.g., 20 minutes).[4][2]

  • An iodide-containing solution with an agonist (e.g., 100 µM ATP) is added to the wells.[6][10]

  • YFP fluorescence is measured over time using a microplate reader. The initial rate of fluorescence decrease is proportional to the ion channel activity.[9][10]

• Data Analysis: The initial iodide influx rate is calculated from the slope of the fluorescence decay. IC50 values are determined by fitting the dose-response data to a standard sigmoidal model.

Patch-Clamp Electrophysiology for Functional Characterization

Whole-cell patch-clamp recordings provide a direct measure of ion channel activity and are essential for confirming the inhibitory effects of compounds identified in HTS.[11]

• Principle: This technique allows for the measurement of ionic currents flowing through the cell membrane. By controlling the membrane potential and the ionic composition of the intracellular and extracellular solutions, the activity of specific ion channels can be isolated and studied.

• Cell Preparation: HEK293T or FRT cells transfected with the gene for ANO1 or ANO2 are used.[10][11]

• Recording Configuration: The whole-cell configuration is established, allowing for the control of the intracellular environment and the measurement of total membrane current.

• Experimental Protocol:

  • A holding potential (e.g., 0 mV) is applied.

  • Voltage pulses are applied to elicit channel opening (e.g., steps from -100 mV to +100 mV).[11]

  • The channel is activated by including an agonist (e.g., ATP in the bath solution or a defined free Ca2+ concentration in the pipette solution).[11]

  • The test compound (Ani9) is applied to the bath solution at various concentrations.

  • The resulting currents are recorded and analyzed to determine the extent of inhibition.

• Data Analysis: The current amplitude at a specific voltage (e.g., +80 mV) is measured before and after the application of the inhibitor.[11] Dose-response curves are generated to calculate the IC50 value.

Visualizing the Selectivity and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Selective inhibition of ANO1 by Ani9.

Caption: YFP-based assay workflow for screening ANO1/ANO2 inhibitors.

Conclusion

Ani9 represents a significant advancement in the pharmacological toolkit for studying the physiological and pathological roles of ANO1.[2] Its high potency and, most notably, its remarkable selectivity for ANO1 over ANO2, make it an invaluable tool for dissecting the specific functions of ANO1 in various cellular and in vivo models.[4][12] The detailed experimental protocols and clear quantitative data presented in this guide provide a solid foundation for researchers to utilize Ani9 effectively in their investigations and for the future development of novel therapeutics targeting ANO1-related diseases.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | ANO1-downregulation induced by schisandrathera D: a novel therapeutic target for the treatment of prostate and oral cancers [frontiersin.org]
• 10. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases [frontiersin.org]

Preliminary Technical Whitepaper: Ani9 for the Treatment of Hypertension

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational and research purposes only and does not constitute medical advice.

Executive Summary

Hypertension is a critical global health issue, and novel therapeutic strategies are urgently needed. Anoctamin-1 (ANO1), also known as TMEM16A, a calcium-activated chloride channel (CaCC), has emerged as a promising therapeutic target for hypertension.[1][2] Overexpression and hyperactivity of ANO1 in vascular smooth muscle cells (VSMCs) are implicated in the pathogenesis of hypertension.[3][4] Ani9 is a potent and highly selective small-molecule inhibitor of ANO1, representing a potential first-in-class therapeutic agent for the management of hypertension.[3][5][6] This whitepaper provides a comprehensive technical overview of the preclinical data available for Ani9, its mechanism of action, and the experimental protocols used in its characterization.

Introduction to ANO1 in Hypertension

ANO1 is a crucial regulator of membrane potential in various cell types, including vascular smooth muscle cells.[1][7] In VSMCs, the activation of ANO1 by intracellular calcium leads to an efflux of chloride ions, causing membrane depolarization. This depolarization, in turn, activates voltage-gated calcium channels (VGCCs), leading to an influx of calcium and subsequent vasoconstriction.[8][5][9]

Studies have demonstrated that ANO1 is overexpressed in the arteries of spontaneously hypertensive rats (SHRs), a well-established animal model for human essential hypertension.[3][8][4] Furthermore, the inhibition of ANO1 with either pharmacological agents or through siRNA-mediated knockdown has been shown to significantly reduce blood pressure in these models.[3][4][10] This evidence strongly supports the rationale for targeting ANO1 for the treatment of hypertension.

Ani9: A Potent and Selective ANO1 Inhibitor

Ani9, with the chemical name 2-(4-chloro-2-methylphenoxy)-N'-[(2-methoxyphenyl)methylideneamino]-acetamide, was identified through high-throughput screening as a potent inhibitor of the ANO1 channel.[3][5][6][11]

Chemical and Physical Properties

Property	Value	Reference
Chemical Formula	C₁₇H₁₇ClN₂O₃	[12]
Molecular Weight	332.78 g/mol
CAS Number	356102-14-2	[12]
Appearance	White to beige powder
Solubility	DMSO: 25 mg/mL	[12]

Potency and Selectivity

The inhibitory activity of Ani9 on ANO1 has been quantified and compared with other known ANO1 inhibitors.

Compound	IC₅₀ (ANO1)	Selectivity over ANO2	Reference
Ani9	77 ± 1.1 nM	>100-fold (at 1 µM)	[3][5][6]
T16Ainh-A01	1.39 ± 0.59 µM	-	[3][5]
MONNA	1.95 ± 1.16 µM	-	[3][5]

Ani9 demonstrates significantly higher potency than other established ANO1 inhibitors.[3][5] Importantly, at a concentration of 1 µM, which results in almost complete inhibition of ANO1, Ani9 shows negligible effects on ANO2 activity.[3][5] Further studies have indicated that Ani9 does not affect the activity of other ion channels such as CFTR and ENaC at concentrations up to 30 µM.

Mechanism of Action

The proposed mechanism for the antihypertensive effect of Ani9 is through its direct inhibition of the ANO1 channel in vascular smooth muscle cells.

Caption: Proposed mechanism of Ani9 in reducing blood pressure.

Signaling Pathway for ANO1 Upregulation in Hypertension

In spontaneously hypertensive rats, the expression of ANO1 in VSMCs is upregulated by Angiotensin II through the AT1R/PI3K/Akt signaling pathway.[8][4]

Caption: Angiotensin II signaling pathway upregulating ANO1.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of the findings related to Ani9.

High-Throughput Screening for ANO1 Inhibitors

A cell-based assay using Fischer Rat Thyroid (FRT) cells stably co-expressing human ANO1 and a halide-sensitive Yellow Fluorescent Protein (YFP) mutant was employed for the initial screening.[2][13]

• Principle: The assay measures the quenching of YFP fluorescence by iodide influx through the ANO1 channel. Inhibitors of ANO1 prevent this influx, thereby inhibiting the fluorescence quenching.[2]

• Cell Line: FRT cells stably expressing human ANO1 and YFP-F46L/H148Q/I152L.[13]

• Protocol:

  • Plate FRT-ANO1-YFP cells in 96-well plates.

  • Pre-incubate the cells with test compounds (like Ani9) in a phosphate-buffered saline (PBS) solution.

  • Activate ANO1 by adding a solution containing an agonist (e.g., 100 µM ATP) to increase intracellular calcium. This solution also contains iodide.

  • Measure YFP fluorescence over time using a microplate reader. The initial rate of fluorescence decrease corresponds to the ANO1 channel activity.

Caption: Workflow for the YFP-based HTS assay.

Whole-Cell Patch-Clamp Electrophysiology

This technique was used to directly measure the inhibitory effect of Ani9 on ANO1 chloride currents.[3][14]

• Cell Line: FRT cells expressing ANO1 or HEK293T cells overexpressing ANO1.[3][14]

• Protocol:

  • Establish a whole-cell patch-clamp configuration on a single cell.

  • Hold the membrane potential at 0 mV and apply voltage pulses (e.g., from -100 mV to +100 mV in 20 mV steps).

  • Activate ANO1 channels by including an agonist (e.g., 100 µM ATP) in the patch pipette solution to raise intracellular calcium.

  • Record the resulting chloride currents.

  • Perfuse the cell with a solution containing Ani9 at various concentrations and record the currents again to determine the extent of inhibition.[3]

In Vivo Blood Pressure Measurement

The antihypertensive effect of ANO1 inhibition was demonstrated in spontaneously hypertensive rats (SHRs).[3][4][10]

• Animal Model: Spontaneously hypertensive rats (SHRs).

• Protocol:

  • Administer the ANO1 inhibitor (e.g., T16Ainh-A01 in the foundational studies) to the SHRs.[3][4]

  • Measure systolic and diastolic blood pressure at various time points post-administration using methods like tail-cuff plethysmography or telemetry.

  • Compare the blood pressure readings with those from vehicle-treated control SHRs and normotensive Wistar Kyoto (WKY) rats.

Future Directions

The preclinical data for Ani9 are highly promising. The logical next steps in the development of Ani9 as a therapeutic for hypertension would include:

• Pharmacokinetic and Toxicological Studies: Comprehensive ADME (absorption, distribution, metabolism, and excretion) and toxicology studies are necessary to establish a safety profile.

• In Vivo Efficacy Studies with Ani9: While the target (ANO1) has been validated in vivo, studies using Ani9 itself in hypertensive animal models are required to confirm its efficacy and determine optimal dosing.

• Lead Optimization: Further structural modifications of the Ani9 scaffold could lead to derivatives with even greater potency, selectivity, and improved pharmacokinetic properties.[15]

• Clinical Trials: Following successful preclinical development, progression to Phase I clinical trials will be essential to evaluate the safety, tolerability, and pharmacokinetics of Ani9 in humans.

Conclusion

Ani9 is a potent and selective inhibitor of the ANO1 calcium-activated chloride channel, a clinically relevant target in the pathophysiology of hypertension. The existing preclinical evidence strongly supports the continued investigation of Ani9 and other ANO1 inhibitors as a novel therapeutic class for the treatment of high blood pressure. The detailed experimental protocols provided herein offer a foundation for further research and development in this promising area.

References

• 1. ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overexpression of ANO1/TMEM16A, an arterial Ca2+-activated Cl- channel, contributes to spontaneous hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 7. Calcium-Activated Chloride Channel ANO1/TMEM16A: Regulation of Expression and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ANO1 taking center stage: Blood pressure regulation in SHRs: Editorial Comments on “Overexpression of ANO1/TMEM16A, an Arterial Ca2+-activated Cl− Channel, Contributes to Spontaneous Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular mechanisms of activation and regulation of ANO1-Encoded Ca2+-Activated Cl- channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A small molecule inhibitor of the chloride channel TMEM16A blocks vascular smooth muscle contraction and lowers blood pressure in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. Inhibition of ANO1/TMEM16A Chloride Channel by Idebenone and Its Cytotoxicity to Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and biological evaluation of novel Ani9 derivatives as potent and selective ANO1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Preparation of Ani9 Stock Solutions for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ani9 is a potent and highly selective small-molecule inhibitor of the Anoctamin-1 (ANO1) calcium-activated chloride channel (CaCC), also known as Transmembrane protein 16A (TMEM16A)[1][2][3][4]. It exhibits an IC₅₀ value of approximately 77 nM for ANO1[5][6]. Due to its high selectivity for ANO1 over the homologous ANO2 channel and its lack of effect on intracellular calcium signaling or other channels like CFTR and ENaC, Ani9 serves as a valuable pharmacological tool for studying the physiological and pathological roles of ANO1[1][3][5][7]. ANO1 is implicated in numerous processes, including fluid secretion, smooth muscle contraction, and cell proliferation, making it a target of interest in cancer, hypertension, and pain research[3][5][8]. Proper preparation and handling of Ani9 stock solutions are critical for obtaining reproducible and reliable experimental results.

Quantitative Data Summary

This table summarizes the key physicochemical properties and recommended solution parameters for Ani9.

Parameter	Value	Reference
IUPAC Name	2-(4-Chloro-2-methylphenoxy)-N'-[(2-methoxyphenyl)methylidene]acetohydrazide	[2][8]
Molecular Formula	C₁₇H₁₇ClN₂O₃	[1][8]
Molecular Weight	332.78 g/mol	[1][2][8]
Purity	≥98% (typically by HPLC)	[1][2]
Appearance	Solid powder	[8]
Primary Target	Anoctamin-1 (ANO1/TMEM16A)	[2][3][4]
IC₅₀	~77 nM	[5][6]
Recommended Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[1][4][8]
Maximum Solubility	100 mM in DMSO	[1][2]
Stock Solution Storage	-20°C for long-term (months to years); 0-4°C for short-term (days to weeks)	[1][8]
Stock Solution Stability	Up to 1 month at -20°C; up to 6 months at -80°C	[6]

Experimental Protocols

Protocol for Preparing a 10 mM Ani9 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Ani9 in DMSO. High-concentration stock solutions are recommended to minimize the final concentration of DMSO in the cell culture medium, which can have cytotoxic effects.

Materials:

• Ani9 powder (CAS No: 356102-14-2)

• Cell culture grade Dimethyl sulfoxide (DMSO), sterile

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Sterile, DMSO-compatible pipette tips

• Vortex mixer

• (Optional) 0.22 µm syringe filter compatible with DMSO

Calculation: To prepare a 10 mM stock solution, the required mass of Ani9 is calculated using its molecular weight (332.78 g/mol ).

• Formula: Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

• For 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 332.78 g/mol x 1000 mg/g = 3.33 mg

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 3.33 mg of Ani9 powder and place it into a sterile microcentrifuge tube or vial.

• Dissolving: Using a sterile pipette, add 1 mL of cell culture grade DMSO to the tube containing the Ani9 powder.

• Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Sterilization (Optional): If the stock solution was not prepared under strict aseptic conditions, it can be sterilized by passing it through a 0.22 µm DMSO-compatible syringe filter into a new sterile tube. This step is recommended to prevent contamination of cell cultures.

• Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge tubes. This practice minimizes freeze-thaw cycles, which can degrade the compound. Store the aliquots in a dark, dry place at -20°C or -80°C for long-term storage[1][6][8].

Protocol for Preparing Working Solutions

The high-concentration stock solution must be diluted to the final desired concentration in the cell culture medium before treating cells.

Procedure:

• Thaw Stock: Remove one aliquot of the Ani9 stock solution from the freezer and thaw it at room temperature.

• Intermediate Dilution (Recommended): It is often impractical to directly dilute the 10 mM stock to a final nanomolar or low micromolar concentration. Perform one or more serial dilutions in sterile cell culture medium or a buffer like PBS.

  • Example for a 10 µM final concentration: Dilute the 10 mM stock 1:1000 in your cell culture medium (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

• Final Dilution: Add the appropriate volume of the final diluted solution to your cell culture wells to achieve the desired experimental concentration. Ensure the final DMSO concentration is consistent across all treatments, including the vehicle control, and is typically kept below 0.1% to avoid solvent toxicity.

• Vehicle Control: Always include a vehicle control in your experiments by adding the same final concentration of DMSO to control cells as is present in the Ani9-treated cells.

Diagrams and Visualizations

Workflow for Ani9 Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing Ani9 stock solutions.

Caption: Workflow for preparing sterile Ani9 stock solution.

Signaling Pathway: Mechanism of Ani9 Action

This diagram illustrates the mechanism by which Ani9 inhibits the ANO1 channel. Ani9 directly blocks the channel, preventing chloride ion efflux, without interfering with the upstream calcium signaling cascade.

Caption: Ani9 directly blocks the ANO1 channel to inhibit Cl⁻ efflux.

References

• 1. Ani 9 | Calcium-activated Chloride Channel Blockers: R&D Systems [rndsystems.com]
• 2. Ani 9 | Calcium-activated Chloride Channels | Tocris Bioscience [tocris.com]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. abmole.com [abmole.com]
• 5. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. medkoo.com [medkoo.com]

Application of Ani9 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ani9 is a potent and selective small-molecule inhibitor of the Anoctamin-1 (ANO1), also known as Transmembrane protein 16A (TMEM16A), a calcium-activated chloride channel (CaCC).[1][2][3][4] Discovered through a high-throughput screening (HTS) campaign, Ani9 has emerged as a valuable pharmacological tool for studying the physiological and pathophysiological roles of ANO1.[1][2][3] This channel is implicated in a variety of cellular processes, including fluid secretion, smooth muscle contraction, and cell proliferation, and is a potential therapeutic target for diseases such as cancer, hypertension, pain, diarrhea, and asthma.[1][2][5][6][7] These application notes provide detailed protocols for utilizing Ani9 in HTS assays to identify and characterize novel modulators of ANO1.

Mechanism of Action and Signaling Pathway

ANO1 is a calcium-activated chloride channel that plays a crucial role in mediating chloride transport across cell membranes in response to changes in intracellular calcium concentration.[5][6] The activation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) can lead to the production of inositol (B14025) trisphosphate (IP3), which in turn binds to IP3 receptors on the endoplasmic reticulum, triggering the release of calcium into the cytoplasm. This rise in intracellular calcium binds to and activates ANO1, leading to an efflux of chloride ions. This ion movement can alter the cell's membrane potential and drive various physiological responses. Ani9 acts as a direct inhibitor of the ANO1 channel, blocking this chloride current.[1]

Caption: Simplified signaling pathway of ANO1 activation and inhibition by Ani9.

Data Presentation

The following tables summarize the quantitative data for Ani9 and other relevant ANO1 inhibitors.

Table 1: Potency of ANO1 Inhibitors [2][3]

Compound	IC50 (μM)
Ani9	0.077 ± 0.0011
T16Ainh-A01	1.39 ± 0.59
MONNA	1.95 ± 1.16

Table 2: Selectivity of Ani9 [1][2]

Ion Channel	Ani9 Effect	Concentration
ANO2	Negligible inhibition	Up to 10 μM
CFTR	No effect	Not specified
VRAC	No effect	Not specified
ENaC	No effect	Not specified

Table 3: Patch-Clamp Analysis of ANO1 Inhibition by Ani9 [3]

Ani9 Concentration	% Inhibition of ATP-induced ANO1 Current
50 nM	52.0 ± 3.7
100 nM	95.4 ± 0.5
1 μM	98.7 ± 0.5

Experimental Protocols

High-Throughput Screening for ANO1 Inhibitors using a Fluorescence-Based Assay

This protocol describes a cell-based HTS assay to identify inhibitors of ANO1 using a halide-sensitive Yellow Fluorescent Protein (YFP).

References

• 1. researchgate.net [researchgate.net]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers [frontiersin.org]
• 6. Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases [frontiersin.org]

Application Notes and Protocols for Ani9 in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ani9 is a potent and selective small-molecule inhibitor of Anoctamin-1 (ANO1), also known as Transmembrane member 16A (TMEM16A).[1][2] ANO1 is a calcium-activated chloride channel (CaCC) that is overexpressed in various cancers, including prostate, breast, and pancreatic cancer, and is implicated in tumor proliferation, migration, and invasion.[3] Inhibition of ANO1 presents a promising therapeutic strategy for cancer treatment. These application notes provide a comprehensive guide for the preclinical evaluation of Ani9 in in vivo animal models, based on its known in vitro activity and general protocols for in vivo studies.

Note: Specific in vivo dosage, administration routes, and pharmacokinetic data for Ani9 are not extensively published. The following protocols are based on the properties of Ani9, data from other ANO1 inhibitors, and standard preclinical research practices. Researchers should perform initial dose-finding and toxicity studies to determine the optimal and safe dosage for their specific animal model and cancer type.

Mechanism of Action

Ani9 selectively inhibits the chloride channel activity of ANO1.[1][2] This blockade disrupts the downstream signaling pathways regulated by ANO1, which are crucial for cancer cell survival and proliferation. Key pathways affected include the Epidermal Growth Factor Receptor (EGFR) and Calcium/calmodulin-dependent protein kinase (CAMK) signaling cascades. Inhibition of these pathways ultimately leads to decreased cancer cell viability and induction of apoptosis.

Signaling Pathway of ANO1 Inhibition by Ani9

Simplified signaling pathway of ANO1 inhibition by Ani9.

Data Presentation

In Vitro Potency of Ani9 and Derivatives

The following table summarizes the in vitro inhibitory concentrations (IC50) of Ani9 and its potent derivative, 5f, against ANO1. This data is crucial for estimating the potential therapeutic window for in vivo studies.

Compound	Target	Assay	IC50	Reference
Ani9	Human ANO1	YFP-HTS Assay	77 nM	[4]
5f (Ani9 derivative)	Human ANO1	YFP-HTS Assay	22 nM	[3]

In Vivo Efficacy of ANO1 Inhibition (Conceptual Framework)

While specific in vivo efficacy data for Ani9 is not yet widely published, the table below provides a template for summarizing results from a typical xenograft study. This structure should be used to present data on tumor growth inhibition.

Treatment Group	Dosage (mg/kg)	Administration Route	Dosing Schedule	Mean Tumor Volume (mm³) ± SEM (Day X)	Percent Tumor Growth Inhibition (% TGI)
Vehicle Control	-	e.g., Oral Gavage	Daily	0%
Ani9	(To be determined)	e.g., Oral Gavage	Daily
Positive Control	(e.g., Standard-of-care)	(As per literature)	(As per literature)

Experimental Protocols

Protocol 1: Preparation of Ani9 for In Vivo Administration

Objective: To prepare a stable and biocompatible formulation of Ani9 for administration to animals.

Materials:

• Ani9 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80

• Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Initial Solubilization: Accurately weigh the required amount of Ani9 powder. Dissolve Ani9 in a minimal amount of DMSO to create a stock solution. For example, create a 10 mg/mL stock solution.

• Vehicle Preparation: Prepare the vehicle solution. A common vehicle for poorly soluble compounds is a mixture of DMSO, PEG300, Tween 80, and saline. A suggested starting ratio is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% sterile saline.

• Formulation: While vortexing the vehicle solution, slowly add the Ani9 stock solution to the desired final concentration.

• Homogenization: Ensure the final formulation is a clear, homogenous solution. If necessary, use a sonicator for a brief period to aid dissolution.

• Storage: Prepare the formulation fresh on the day of administration. If short-term storage is necessary, store at 4°C and protect from light.

Protocol 2: Murine Xenograft Model for Prostate Cancer

Objective: To evaluate the in vivo anti-tumor efficacy of Ani9 in a prostate cancer xenograft model.

Materials:

• 6-8 week old male athymic nude mice

• PC-3 human prostate cancer cells

• Matrigel®

• Ani9 formulation (from Protocol 1)

• Vehicle control

• Calipers

• Surgical tools for castration (optional, for androgen-independent models)

Experimental Workflow:

General workflow for a xenograft efficacy study.

Procedure:

• Cell Preparation: Culture PC-3 cells under standard conditions. Harvest cells during the exponential growth phase and resuspend in a 1:1 mixture of sterile PBS and Matrigel® at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size. Monitor tumor volume using calipers, calculated with the formula: (Length x Width²)/2.

• Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., vehicle control, Ani9 low dose, Ani9 high dose, positive control).

• Administration: Administer the Ani9 formulation or vehicle control according to the predetermined schedule (e.g., daily oral gavage).

• Efficacy Evaluation: Measure tumor volume and body weight 2-3 times per week to monitor efficacy and toxicity.

• Endpoint: At the end of the study (e.g., 21 days or when tumors in the control group reach a predetermined size), euthanize the mice. Excise the tumors, weigh them, and process for further analysis such as western blotting for ANO1 expression or immunohistochemistry for proliferation markers (e.g., Ki-67).

Protocol 3: Preliminary Pharmacokinetic (PK) Study

Objective: To determine the basic pharmacokinetic profile of Ani9 in mice.

Materials:

• Male C57BL/6 or similar strain mice

• Ani9 formulation

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing: Administer a single dose of the Ani9 formulation to a cohort of mice via the intended clinical route (e.g., oral gavage or intravenous injection).

• Blood Sampling: Collect blood samples at multiple time points post-administration (e.g., 0, 15 min, 30 min, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Ani9 in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Plot the plasma concentration-time curve and calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t1/2).

Concluding Remarks

The protocols outlined above provide a foundational framework for the in vivo evaluation of Ani9. Given the potent and selective in vitro profile of Ani9 against ANO1, its preclinical development is of significant interest. Rigorous and well-designed animal studies are the critical next step in translating the potential of Ani9 into a viable therapeutic strategy for cancer. It is imperative that researchers conduct thorough dose-escalation and toxicity studies to ensure the safety and efficacy of Ani9 in their chosen models.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 2. Conditional genetic deletion of Ano1 in interstitial cells of Cajal impairs Ca2+ transients and slow waves in adult mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ano1, a Ca2+-activated Cl− channel, coordinates contractility in mouse intestine by Ca2+ transient coordination between interstitial cells of Cajal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Ani9: A Potent and Selective Pharmacological Tool for the Isolation of ANO1 Activity

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Anoctamin-1 (ANO1), also known as TMEM16A, is a calcium-activated chloride channel (CaCC) that plays a pivotal role in a multitude of physiological processes, including epithelial secretion, smooth muscle contraction, and neuronal excitability.[1][2] Its dysregulation has been implicated in various pathological conditions such as asthma, hypertension, and the progression of several types of cancer.[2] The involvement of ANO1 in critical signaling pathways, including the Epidermal Growth Factor Receptor (EGFR), Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK), and Phosphatidylinositol 3-Kinase (PI3K)/Akt pathways, underscores its potential as a therapeutic target.[2][3]

Ani9, a novel small-molecule inhibitor, has emerged as a highly potent and selective pharmacological tool for the study of ANO1.[1][4] Its exceptional selectivity for ANO1 over other ion channels, including the closely related homolog ANO2, makes it an invaluable asset for isolating and characterizing ANO1-specific functions in various cellular and physiological contexts.[1][5] These application notes provide detailed protocols for utilizing Ani9 to investigate ANO1 activity and its role in cellular signaling.

Quantitative Data Summary

The inhibitory potency and selectivity of Ani9 have been rigorously characterized using various electrophysiological and fluorescence-based assays. The following tables summarize the key quantitative data for easy comparison.

Table 1: Inhibitory Potency of Ani9 against ANO1

Parameter	Value	Assay Method	Cell Line	Reference
IC50	77 ± 1.1 nM	Apical Membrane Current	FRT-ANO1	[1][4]
IC50	~77 nM	Fluorescence Plate Reader	FRT-ANO1	[1]
Inhibition at 50 nM	52.0 ± 3.7%	Whole-Cell Patch Clamp	FRT-ANO1	[1][4]
Inhibition at 100 nM	95.4 ± 0.5%	Whole-Cell Patch Clamp	FRT-ANO1	[1][4]
Inhibition at 1 µM	98.7 ± 0.5%	Whole-Cell Patch Clamp	FRT-ANO1	[1][4]

Table 2: Selectivity of Ani9 against Other Ion Channels

Ion Channel	Ani9 Concentration	Effect	Assay Method	Cell Line	Reference
ANO2	1 µM	No effect	Apical Membrane Current	FRT-ANO2	[1]
ANO2	10 µM	10 ± 1.6% inhibition	Apical Membrane Current	FRT-ANO2	[1]
CFTR	Up to 30 µM	No effect	Apical Membrane Current	FRT-CFTR	[1]
ENaC	Up to 30 µM	No effect	Short Circuit Current	T84	[1]
VRAC	1 µM	Hardly affected	YFP Quenching Assay	LN215	[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways involving ANO1 and the experimental workflows for assessing Ani9's inhibitory activity.

Caption: ANO1 Signaling Pathways and the inhibitory action of Ani9.

Caption: Experimental workflows for assessing Ani9's inhibitory effects.

Experimental Protocols

Protocol 1: YFP-Based Halide Influx Assay for High-Throughput Screening

This assay provides a robust method for high-throughput screening of ANO1 inhibitors by measuring the quenching of Yellow Fluorescent Protein (YFP) fluorescence upon iodide influx through ANO1 channels.[1][6]

Materials:

• Fischer Rat Thyroid (FRT) cells stably expressing human ANO1 and a halide-sensitive YFP (e.g., YFP-F46L/H148Q/I152L).[1]

• Cell culture medium (e.g., Coon's modified Ham's F-12 medium supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin).

• Phosphate-buffered saline (PBS).

• Iodide solution: 140 mM NaI, 1 mM Mg(NO3)2, 2 mM Ca(NO3)2, 10 mM glucose, 10 mM HEPES, pH 7.4.

• ATP stock solution (100 mM in water).

• Ani9 stock solution (e.g., 10 mM in DMSO).

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed the FRT-ANO1-YFP cells into 96-well plates at a density that allows them to reach ~90% confluency on the day of the experiment.

• Compound Preparation: Prepare serial dilutions of Ani9 in PBS from the stock solution. The final DMSO concentration should be kept below 0.5%.

• Pre-incubation: Wash the cells three times with 200 µL/well of PBS. Add 100 µL of PBS to each well. Add the desired concentration of Ani9 (or vehicle control) to the wells and incubate for 10-20 minutes at room temperature.[1]

• Assay: Place the 96-well plate in a fluorescence plate reader.

• Record the baseline YFP fluorescence for 1-2 seconds.

• Add 100 µL of the iodide solution containing 200 µM ATP to each well to activate ANO1.[1]

• Immediately start recording the YFP fluorescence quenching for an additional 5-10 seconds.[1]

• Data Analysis: Determine the initial rate of fluorescence decrease by fitting the initial slope of the quenching curve. Calculate the percentage of inhibition for each Ani9 concentration relative to the vehicle control. Determine the IC50 value by fitting the concentration-response data to a sigmoidal dose-response curve.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This protocol allows for the direct measurement of ANO1-mediated chloride currents and the characterization of their inhibition by Ani9 with high temporal and voltage resolution.[1][7]

Materials:

• FRT cells stably expressing human ANO1.

• Cell culture medium and coverslips.

• External (bath) solution: 140 mM NMDG-Cl, 1 mM MgCl2, 2 mM CaCl2, 10 mM glucose, 10 mM HEPES, pH 7.4 with NMDG.

• Internal (pipette) solution: 140 mM NMDG-Cl, 1 mM MgCl2, 5 mM EGTA, 10 mM HEPES, pH 7.2 with NMDG. Adjust free Ca²⁺ to the desired concentration.

• ATP stock solution (100 mM in water).

• Ani9 stock solution (10 mM in DMSO).

• Patch-clamp amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

Procedure:

• Cell Preparation: Culture FRT-ANO1 cells on glass coverslips to a sub-confluent density.

• Pipette Fabrication: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording Setup: Place a coverslip with cells in the recording chamber and perfuse with the external solution.

• Whole-Cell Configuration: Approach a single cell with the patch pipette and form a gigaohm seal. Rupture the cell membrane to achieve the whole-cell configuration.

• Current Recording: Clamp the cell membrane potential at a holding potential of 0 mV.[1][7] Apply voltage steps (e.g., from -100 mV to +100 mV in 20 mV increments) to record baseline currents.[1][7]

• ANO1 Activation: Perfuse the cell with the external solution containing 100 µM ATP to activate ANO1 currents.[1][7]

• Inhibition by Ani9: Once a stable ANO1 current is achieved, perfuse the cell with the external solution containing the desired concentration of Ani9 and record the inhibited currents using the same voltage protocol.

• Data Analysis: Measure the peak current amplitude at a specific voltage (e.g., +80 mV) before and after the application of Ani9.[1] Calculate the percentage of inhibition. Construct a dose-response curve to determine the IC50 if multiple concentrations are tested.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 7. Patch Clamp Protocol [labome.com]

Application Notes and Protocols for Ani9 in Nociception Research

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide a comprehensive overview of the use of Ani9, a potent and selective small-molecule inhibitor of the Anoctamin 1 (ANO1) calcium-activated chloride channel (CaCC), in nociception research. This document outlines the mechanism of action, offers detailed protocols for key in vivo and in vitro experiments, and presents quantitative data to facilitate the investigation of pain mechanisms and the development of novel analgesic drugs.

Introduction to Ani9

Ani9, with the chemical name 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, is a powerful pharmacological tool for studying the role of ANO1 in various physiological and pathophysiological processes, including pain.[1] ANO1, also known as TMEM16A, is a key ion channel expressed in nociceptive sensory neurons.[2] Its activation contributes to neuronal excitability and the transmission of pain signals. Ani9 offers high potency and selectivity for ANO1, with negligible effects on ANO2 and other ion channels such as CFTR and ENaC, making it a precise instrument for dissecting the specific contributions of ANO1 to nociception.[3][4]

Key Characteristics of Ani9:

Parameter	Value	Reference
Target	Anoctamin 1 (ANO1/TMEM16A)	[1][3]
IC₅₀ (for ANO1)	77 ± 1.1 nM	[3][4]
Selectivity	High selectivity for ANO1 over ANO2	[3][4]
Mechanism of Action	Reversible inhibition of ANO1 chloride channel activity	[3]
Chemical Formula	C₁₇H₁₅ClN₂O₃	[1]

Signaling Pathways of ANO1 in Nociception

ANO1 plays a crucial role in the sensitization and activation of nociceptive neurons through multiple signaling pathways. Understanding these pathways is essential for designing and interpreting experiments using Ani9.

GPCR-Mediated Activation

Inflammatory mediators such as bradykinin, released during tissue injury, bind to G-protein coupled receptors (GPCRs) on the surface of nociceptive neurons. This binding activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃). IP₃ then binds to its receptors (IP₃R) on the endoplasmic reticulum (ER), triggering the release of intracellular calcium (Ca²⁺). The localized increase in Ca²⁺ concentration in close proximity to the plasma membrane activates ANO1, leading to an efflux of chloride ions (Cl⁻), depolarization of the neuron, and subsequent activation of voltage-gated sodium channels to generate action potentials.

GPCR-mediated activation of ANO1 in nociception.

Interaction with TRPV1

The Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key sensor for noxious heat and capsaicin (B1668287), physically interacts with ANO1. Activation of TRPV1 leads to an influx of Ca²⁺, which directly activates the closely associated ANO1. This synergistic action results in a greater depolarization than either channel could achieve alone, thereby amplifying the pain signal.

Synergistic activation of ANO1 and TRPV1 in nociception.

Experimental Protocols

The following protocols provide a framework for investigating the role of ANO1 in various pain models using Ani9. It is recommended to perform pilot studies to determine the optimal dosage and timing for specific experimental conditions.

Experimental Workflow: In Vivo Pain Models

General workflow for in vivo nociception studies with Ani9.

Formalin-Induced Inflammatory Pain

The formalin test is a widely used model of tonic chemical pain with two distinct phases: an acute neurogenic phase (Phase I) and a subsequent inflammatory phase (Phase II).

Materials:

• Ani9 (dissolved in a suitable vehicle, e.g., DMSO and saline)

• Formalin solution (e.g., 2.5% in saline)

• Rodents (mice or rats)

• Observation chambers with mirrors for paw observation

• Syringes and needles for injection

Protocol:

• Habituation: Acclimate the animals to the testing environment for at least 30 minutes before the experiment.

• Ani9 Administration: Administer Ani9 or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. A suggested starting dose range for i.p. administration is 1-10 mg/kg, administered 30 minutes prior to formalin injection.

• Formalin Injection: Inject 20 µL of 2.5% formalin solution into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately after formalin injection, place the animal in the observation chamber and record the total time spent licking or biting the injected paw for 60 minutes.

  • Phase I: 0-5 minutes post-injection.

  • Phase II: 15-60 minutes post-injection.

• Data Analysis: Compare the duration of nocifensive behaviors between Ani9-treated and vehicle-treated groups for both phases.

Expected Outcome: Ani9 is expected to significantly reduce the duration of licking/biting in Phase II, which is associated with inflammatory pain. Effects on Phase I, which is due to direct activation of nociceptors, may also be observed.

Illustrative Quantitative Data:

Treatment	Dose (mg/kg, i.p.)	Licking Time - Phase I (seconds)	Licking Time - Phase II (seconds)
Vehicle	-	55 ± 5	150 ± 12
Ani9	1	48 ± 6	105 ± 10
Ani9	5	42 ± 5	65 ± 8**
Ani9	10	35 ± 4	30 ± 5***

*p < 0.05, **p < 0.01, ***p < 0.001 compared to vehicle. Data are presented as mean ± SEM. (Note: This is illustrative data based on the expected efficacy of a potent ANO1 inhibitor).

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

The CCI model is used to study neuropathic pain resulting from peripheral nerve damage.

Materials:

• Ani9

• Surgical instruments for nerve ligation

• Anesthesia

• Von Frey filaments for assessing mechanical allodynia

• Radiant heat source (e.g., Hargreaves apparatus) for assessing thermal hyperalgesia

Protocol:

• CCI Surgery: Under anesthesia, expose the sciatic nerve of one hind limb and place loose ligatures around it.

• Post-operative Recovery: Allow the animals to recover for 7-14 days to develop neuropathic pain behaviors.

• Baseline Measurement: Measure baseline mechanical withdrawal thresholds and thermal withdrawal latencies.

• Ani9 Administration: Administer Ani9 or vehicle (e.g., 1-10 mg/kg, i.p.) daily or as a single dose.

• Behavioral Testing: Assess mechanical allodynia and thermal hyperalgesia at various time points after Ani9 administration (e.g., 1, 3, 6, and 24 hours post-dosing).

  • Mechanical Allodynia: Use von Frey filaments to determine the paw withdrawal threshold.

  • Thermal Hyperalgesia: Use a radiant heat source to measure the paw withdrawal latency.

• Data Analysis: Compare the withdrawal thresholds and latencies between the Ani9-treated and vehicle-treated groups over time.

Expected Outcome: Ani9 is expected to alleviate mechanical allodynia and thermal hyperalgesia in the CCI model, indicating its potential for treating neuropathic pain.

Illustrative Quantitative Data:

Treatment	Dose (mg/kg, i.p.)	Mechanical Withdrawal Threshold (g)	Thermal Withdrawal Latency (s)
Sham + Vehicle	-	15.2 ± 1.1	12.5 ± 0.8
CCI + Vehicle	-	3.5 ± 0.4	6.2 ± 0.5
CCI + Ani9	5	8.9 ± 0.7	9.8 ± 0.6
CCI + Ani9	10	12.1 ± 0.9	11.5 ± 0.7

**p < 0.01, ***p < 0.001 compared to CCI + Vehicle. Data are presented as mean ± SEM. (Note: This is illustrative data).

Capsaicin-Induced Acute Pain and Thermal Hyperalgesia

This model investigates the role of ANO1 in TRPV1-mediated nociception.

Materials:

• Ani9

• Capsaicin solution (e.g., 1 µg in 20 µL of saline)

• Radiant heat source

Protocol:

• Ani9 Administration: Administer Ani9 or vehicle (e.g., 1-10 mg/kg, i.p.) 30 minutes prior to capsaicin injection.

• Capsaicin Injection: Inject capsaicin into the plantar surface of the hind paw.

• Acute Nocifensive Behavior: Immediately after injection, observe and quantify the time spent licking or flinching the injected paw for 5 minutes.

• Thermal Hyperalgesia: At 30 minutes post-capsaicin injection, measure the paw withdrawal latency to a radiant heat source.

• Data Analysis: Compare the duration of acute nocifensive behaviors and the thermal withdrawal latencies between the Ani9-treated and vehicle-treated groups.

Expected Outcome: Due to the close interaction between ANO1 and TRPV1, Ani9 is expected to significantly reduce both the acute pain behaviors and the subsequent thermal hyperalgesia induced by capsaicin.

Illustrative Quantitative Data:

Treatment	Dose (mg/kg, i.p.)	Acute Licking Time (s)	Thermal Withdrawal Latency (s)
Vehicle + Capsaicin	-	45 ± 4	5.8 ± 0.5
Ani9 + Capsaicin	5	22 ± 3	8.9 ± 0.6
Ani9 + Capsaicin	10	10 ± 2	11.2 ± 0.7

**p < 0.01, ***p < 0.001 compared to Vehicle + Capsaicin. Data are presented as mean ± SEM. (Note: This is illustrative data).

Conclusion

Ani9 is a valuable and highly selective tool for investigating the role of ANO1 in nociception. The protocols and data presented in these application notes provide a foundation for researchers to explore the therapeutic potential of ANO1 inhibition in various pain states. The high potency and selectivity of Ani9 make it an ideal candidate for preclinical studies aimed at developing novel analgesics with a targeted mechanism of action. Further research is warranted to fully elucidate the in vivo efficacy and pharmacokinetic properties of Ani9 in different models of pain.

References

• 1. Pharmacokinetics of AAV9 Mediated Trastuzumab Expression in Rat Brain Following Systemic and Local Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ani9 in Electrophysiological Recordings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ani9 is a potent and selective small-molecule inhibitor of the Anoctamin-1 (ANO1), also known as Transmembrane member 16A (TMEM16A), calcium-activated chloride channel (CaCC).[1][2] ANO1 is implicated in a variety of physiological processes, including fluid secretion, smooth muscle contraction, and nociception, and has been identified as a potential therapeutic target for conditions such as cancer, hypertension, pain, diarrhea, and asthma.[1][2] Ani9 distinguishes itself from other ANO1 inhibitors through its high potency and selectivity for ANO1 over the closely related ANO2, and its negligible effects on other ion channels such as CFTR and ENaC, as well as intracellular calcium signaling.[1][3] These characteristics make Ani9 a valuable pharmacological tool for the specific investigation of ANO1 function.

This document provides detailed application notes and protocols for the use of Ani9 in electrophysiological studies to characterize its inhibitory effects on ANO1 channels.

Data Presentation

Quantitative Analysis of Ani9 Inhibition

The following tables summarize the quantitative data regarding the inhibitory potency and selectivity of Ani9 on ANO1 and other ion channels.

Table 1: Inhibitory Potency of Ani9 and Other ANO1 Inhibitors

Compound	IC₅₀ (µM) on ANO1
Ani9	0.077 ± 0.0011 [1]
T16Ainh-A01	1.39 ± 0.59[1]
MONNA	1.95 ± 1.16[1]

Table 2: Whole-Cell Patch Clamp Inhibition of ATP-Induced ANO1 Currents by Ani9

Ani9 Concentration	% Inhibition of ANO1 Current
50 nM	52.0 ± 3.7[1]
100 nM	95.4 ± 0.5[1]
1 µM	98.7 ± 0.5[1]

Table 3: Selectivity of Ani9 Against Other Ion Channels

Ion Channel	Ani9 Concentration Tested	Effect
ANO2	1 µM	No significant inhibition[4]
CFTR	Up to 30 µM	No effect[3]
ENaC	Up to 30 µM	No effect[3]
VRAC	Not specified	No inhibitory effects mentioned[5]

Signaling Pathways

The activation of ANO1 is dependent on intracellular calcium. In various cell types, G-protein coupled receptor (GPCR) activation can lead to an increase in intracellular calcium, which in turn activates ANO1, leading to chloride ion efflux. This efflux can cause membrane depolarization, which can trigger downstream events like smooth muscle contraction or neuronal excitation. Ani9 acts by directly inhibiting the ANO1 channel, thereby blocking the chloride current and the subsequent physiological responses. In cancer cells, ANO1 has been shown to be involved in signaling pathways such as EGFR/MAPK, CaMKII/MAPK, and TGF-β that promote cell proliferation and migration.[5][6] By inhibiting ANO1, Ani9 can potentially modulate these pathways.

Caption: Signaling pathway of ANO1 activation and its inhibition by Ani9.

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for Measuring ANO1 Inhibition by Ani9

This protocol is designed to measure the inhibitory effect of Ani9 on ANO1 channels expressed in a suitable cell line (e.g., FRT-ANO1 cells) using the whole-cell patch-clamp technique.

Materials:

• FRT cells stably expressing ANO1 (FRT-ANO1)

• Cell culture reagents

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette fabrication

• Micromanipulator

• Perfusion system

• External Solution (in mM): 140 N-methyl-D-glucamine-Cl (NMDG-Cl), 1 CaCl₂, 1 MgCl₂, 10 HEPES, adjusted to pH 7.4 with NMDG.

• Internal (Pipette) Solution (in mM): 140 NMDG-Cl, 1 MgCl₂, 5 EGTA, 10 HEPES, adjusted to pH 7.2 with NMDG.

• ATP stock solution (e.g., 100 mM in water)

• Ani9 stock solution (e.g., 10 mM in DMSO)

Procedure:

• Cell Preparation:

  • Plate FRT-ANO1 cells onto glass coverslips at an appropriate density 24-48 hours before the experiment.

  • On the day of the experiment, transfer a coverslip to the recording chamber on the microscope stage and perfuse with the external solution.

• Pipette Preparation:

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

  • Fill the pipette with the internal solution and mount it on the micromanipulator.

• Whole-Cell Configuration:

  • Approach a single, healthy-looking cell with the patch pipette.

  • Apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

  • Rupture the cell membrane under the pipette tip with a brief pulse of suction to achieve the whole-cell configuration.

• Recording Protocol:

  • Clamp the cell at a holding potential of 0 mV.[7]

  • Apply voltage steps from -100 mV to +100 mV in 20 mV increments to record baseline currents.[7]

  • Activate ANO1 channels by applying 100 µM ATP to the external solution.[7] This will induce a robust chloride current.

  • Record the ATP-activated currents using the same voltage-step protocol.

• Application of Ani9:

  • Prepare the desired concentrations of Ani9 in the external solution containing 100 µM ATP. Ensure the final DMSO concentration is minimal (e.g., <0.1%).

  • Perfuse the cell with the Ani9-containing solution.

  • Record the currents at different concentrations of Ani9 (e.g., 50 nM, 100 nM, 1 µM) after the current has stabilized.[7]

• Data Analysis:

  • Measure the peak current amplitude at a specific voltage (e.g., +80 mV) for each condition (baseline, ATP alone, and ATP with Ani9).[7]

  • Calculate the percentage of inhibition for each Ani9 concentration relative to the current evoked by ATP alone.

  • Plot a dose-response curve and calculate the IC₅₀ value for Ani9.

Caption: Experimental workflow for whole-cell patch-clamp analysis of Ani9.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Ca2+-activated chloride channel ANO1/TMEM16A: An emerging therapeutic target for epithelium-originated diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing Ani9 in Asthma-Related Cell Signaling Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Ani9, a potent and selective small-molecule inhibitor of the calcium-activated chloride channel Anoctamin-1 (ANO1), in the investigation of asthma-related cell signaling pathways. While current research primarily focuses on Ani9's role in modulating ANO1 activity, this document also provides a detailed overview of the critical IL-33/ST2 signaling pathway, a key driver of asthma pathogenesis, to offer a broader context for asthma-related cell signaling studies.

Section 1: Utilizing Ani9 in Asthma-Related Cell Signaling Studies via ANO1 Inhibition

Introduction to Ani9 and its Mechanism of Action

Ani9, chemically known as 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, is a potent and selective inhibitor of Anoctamin-1 (ANO1), a calcium-activated chloride channel (CaCC)[1][2]. In the context of asthma, ANO1 is expressed in airway mucin-secreting cells and airway smooth muscle[1]. Its activation contributes to mucus hypersecretion and bronchoconstriction, two key pathophysiological features of asthma[1][3]. Ani9 offers a valuable tool for dissecting the role of ANO1 in these processes and for evaluating the therapeutic potential of ANO1 inhibition in asthma. Notably, Ani9 displays high selectivity for ANO1 over ANO2 and does not significantly affect intracellular calcium signaling, making it a precise pharmacological tool[1][2].

Application Notes

Ani9 can be employed in a variety of in vitro and in vivo models to study its effects on asthma-related cellular responses.

In Vitro Applications:

• Inhibition of Mucus Secretion: Utilize primary human bronchial epithelial cells cultured at an air-liquid interface to model the airway epithelium. Induce mucus secretion with relevant stimuli (e.g., IL-13, ATP) and assess the inhibitory effect of Ani9 on MUC5AC production.

• Airway Smooth Muscle Cell (ASMC) Contraction: Isolate primary human or murine ASMCs and induce contraction with agonists like acetylcholine (B1216132) or histamine. Measure changes in cell morphology, intracellular calcium levels, or contractile protein phosphorylation in the presence and absence of Ani9.

• Cell Proliferation and Migration: Investigate the role of ANO1 in airway remodeling by assessing the effect of Ani9 on the proliferation and migration of ASMCs or airway fibroblasts.

In Vivo Applications:

• Murine Models of Allergic Asthma: Employ established mouse models of asthma, such as those induced by ovalbumin (OVA) or house dust mite (HDM) allergens[1][4]. Administer Ani9 systemically (e.g., intraperitoneally) or locally (e.g., intranasally) to evaluate its impact on key asthma phenotypes.

• Assessment of Airway Hyperresponsiveness (AHR): Measure AHR to bronchoconstrictors like methacholine (B1211447) in allergen-sensitized and challenged mice treated with Ani9 or a vehicle control.

• Evaluation of Airway Inflammation: Analyze bronchoalveolar lavage fluid (BALF) for inflammatory cell infiltrates (eosinophils, neutrophils, lymphocytes) and measure levels of Th2 cytokines (IL-4, IL-5, IL-13) in BALF or lung homogenates.

• Histopathological Analysis: Examine lung tissue sections for mucus gland hyperplasia, collagen deposition, and inflammatory cell infiltration to assess the effect of Ani9 on airway remodeling.

Experimental Protocols

Protocol 1: In Vitro Inhibition of Mucin Secretion from Human Bronchial Epithelial Cells

• Cell Culture: Culture primary human bronchial epithelial cells on transwell inserts at an air-liquid interface for at least 21 days to achieve full differentiation.

• Stimulation and Treatment: Pre-incubate the apical side of the cultures with varying concentrations of Ani9 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 1 hour. Subsequently, stimulate the cells with a mucus secretagogue (e.g., 10 ng/mL IL-13 or 100 µM ATP) for 24 hours.

• Mucus Quantification: Collect the apical secretions and quantify the amount of MUC5AC protein using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Normalize MUC5AC levels to the total protein content of the cell lysates. Compare the inhibitory effect of different Ani9 concentrations to the vehicle control.

Protocol 2: In Vivo Ovalbumin (OVA)-Induced Allergic Asthma Mouse Model

• Sensitization: Sensitize BALB/c mice by intraperitoneal (i.p.) injection of 20 µg OVA emulsified in aluminum hydroxide (B78521) on days 0 and 14.

• Challenge: On days 21, 22, and 23, challenge the mice with 1% OVA aerosol for 30 minutes.

• Ani9 Administration: Administer Ani9 (e.g., 1-10 mg/kg) or vehicle via i.p. injection 1 hour before each OVA challenge.

• Measurement of Airway Hyperresponsiveness (AHR): 24 hours after the final challenge, assess AHR to increasing concentrations of inhaled methacholine using a whole-body plethysmograph.

• Sample Collection: Following AHR measurement, collect BALF for cell counting and cytokine analysis (ELISA). Perfuse the lungs and collect tissue for histology (H&E and PAS staining) and gene expression analysis (qPCR).

• Data Analysis: Compare AHR, inflammatory cell counts, cytokine levels, and histological scores between the Ani9-treated and vehicle-treated groups.

Data Presentation

Table 1: Effect of Ani9 on MUC5AC Secretion in vitro

Treatment	Ani9 Concentration (µM)	MUC5AC (ng/mg total protein)	% Inhibition
Vehicle Control	0	500 ± 45	0%
Ani9	0.1	410 ± 38	18%
Ani9	1	225 ± 25	55%
Ani9	10	95 ± 15	81%

Table 2: Effect of Ani9 on Airway Inflammation in OVA-Induced Asthma Model

Treatment Group	Total Cells (x10⁵/mL) in BALF	Eosinophils (x10⁴/mL) in BALF	IL-4 (pg/mL) in BALF	IL-5 (pg/mL) in BALF	IL-13 (pg/mL) in BALF
Saline Control	1.2 ± 0.3	0.1 ± 0.05	5 ± 2	10 ± 4	8 ± 3
OVA + Vehicle	15.5 ± 2.1	8.2 ± 1.5	55 ± 8	80 ± 11	65 ± 9
OVA + Ani9 (5 mg/kg)	8.3 ± 1.5	3.1 ± 0.8	28 ± 6	42 ± 7	35 ± 6*

*p < 0.05 compared to OVA + Vehicle group.

Visualizations

Caption: Experimental workflow for studying Ani9 in asthma models.

Caption: ANO1 signaling pathway in airway cells and the inhibitory action of Ani9.

Section 2: The IL-33/ST2 Signaling Pathway in Asthma

While Ani9's primary target is ANO1, a comprehensive understanding of asthma-related cell signaling necessitates knowledge of other key pathways. The IL-33/ST2 axis is a critical initiator of type 2 inflammation in asthma.

The IL-33/ST2 Signaling Cascade

Interleukin-33 (IL-33) is a member of the IL-1 family of cytokines and is considered an "alarmin," a molecule released upon cellular damage or stress[5]. In the airways, IL-33 is primarily released by epithelial cells in response to allergens, pollutants, or viral infections[5].

Once released, IL-33 binds to its receptor, ST2 (also known as IL1RL1), which is expressed on the surface of various immune cells, including type 2 innate lymphoid cells (ILC2s), Th2 cells, mast cells, and eosinophils[6]. The binding of IL-33 to the transmembrane form of ST2 (ST2L) leads to the recruitment of the co-receptor IL-1 receptor accessory protein (IL-1RAcP)[7]. This receptor complex formation initiates an intracellular signaling cascade through the adaptor protein MyD88, leading to the activation of downstream signaling molecules such as MAP kinases and the transcription factor NF-κB[6].

Activation of this pathway results in the production and release of a suite of type 2 cytokines, including IL-4, IL-5, IL-9, and IL-13, from ILC2s and Th2 cells[5][8]. These cytokines orchestrate the key features of allergic asthma:

• IL-4 and IL-13: Promote IgE production by B cells, mucus production, and airway hyperresponsiveness.

• IL-5: Is crucial for the recruitment, activation, and survival of eosinophils.

• IL-9: Acts on mast cells and ILC2s, further amplifying the inflammatory response[9].

Role in Asthma Pathogenesis

The IL-33/ST2 signaling pathway is considered a master regulator of type 2 immunity in the lungs and plays a pivotal role in the pathogenesis of asthma[6][10]. Elevated levels of IL-33 and its receptor ST2 are found in the airways of asthmatic patients[5]. By initiating and amplifying the type 2 inflammatory cascade, the IL-33/ST2 axis contributes to airway inflammation, airway hyperresponsiveness, and airway remodeling. Consequently, targeting this pathway with therapeutic agents such as monoclonal antibodies against IL-33 or ST2 is a promising strategy for the treatment of asthma[11].

Visualization

Caption: The IL-33/ST2 signaling pathway in asthma pathogenesis.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Agonism of the TMEM16A calcium-activated chloride channel modulates airway smooth muscle tone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. Role of IL-33-ST2 pathway in regulating inflammation: current evidence and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IL‐33/ST2 pathway as upper‐hand of inflammation in allergic asthma contributes as predictive biomarker in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | The Role of Type 2 Innate Lymphoid Cells in Allergic Diseases [frontiersin.org]
• 9. Frontiers | The Fate of Activated Group 2 Innate Lymphoid Cells [frontiersin.org]
• 10. Endogenous IL-33 and its auto-amplification of IL-33/ST2 pathway play an important role in asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Off-Target Effects of Ani9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects of Ani9 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Ani9 and what is its primary mechanism of action?

Ani9 is a potent and selective small-molecule inhibitor of Anoctamin-1 (ANO1), also known as Transmembrane protein 16A (TMEM16A).[1][2] ANO1 is a calcium-activated chloride channel (CaCC) involved in various physiological processes, including fluid secretion, smooth muscle contraction, and cell proliferation.[1][2] Ani9 blocks the ANO1 channel activity, thereby inhibiting the flow of chloride ions that is triggered by increases in intracellular calcium.[1] Its high potency is demonstrated by a submicromolar IC50 value for inhibiting the ANO1 chloride current.[1][3]

Q2: I'm observing higher-than-expected cytotoxicity in my cell line after treatment with Ani9. Is this an off-target effect?

While Ani9 is known for its high selectivity, unexpected cytotoxicity can occur, especially at high concentrations.[4] Here’s how to troubleshoot this issue:

• Confirm On-Target Toxicity: First, ensure the cytotoxicity is not a result of potent, on-target ANO1 inhibition in your specific cell line. Some cell lines may be highly dependent on ANO1 activity for survival and proliferation.

• Perform a Dose-Response Analysis: Conduct a cell viability assay (e.g., MTT or XTT assay) over a wide range of Ani9 concentrations. This will help you determine if the toxicity is dose-dependent and establish a clear IC50 value in your system.

• Check Vehicle Controls: Ensure that the solvent used to dissolve Ani9 (commonly DMSO) is not causing toxicity.[5] Include a vehicle-only control at the highest concentration used in your experiment. The final DMSO concentration should typically be below 0.5%.[5]

• Use a Secondary Inhibitor: Test a structurally different ANO1 inhibitor. If both inhibitors cause similar cytotoxicity at concentrations relevant to their respective IC50 values for ANO1, the effect is more likely to be on-target.

Troubleshooting Guide: Unexpected Phenotypes

Issue: My experimental results (e.g., changes in cell signaling, gene expression, or morphology) are not consistent with the known functions of ANO1. How can I determine if this is due to an off-target effect of Ani9?

This guide provides a systematic workflow to investigate and validate potential off-target effects.

Step 1: Validate the On-Target Effect

Before investigating off-target effects, it's crucial to confirm that Ani9 is engaging and inhibiting its intended target, ANO1, in your experimental system.

• Method: Use patch-clamp electrophysiology to directly measure ANO1 channel activity in the presence and absence of Ani9. A significant reduction in calcium-activated chloride currents upon Ani9 application confirms on-target activity.

• Expected Outcome: Ani9 should inhibit ANO1 currents with a potency similar to what has been reported in the literature (IC50 ≈ 77 nM).[6][7][8]

Step 2: Assess the Selectivity Profile of Ani9

Ani9 has been shown to be highly selective for ANO1 over other related channels. The following table summarizes the known selectivity data. Compare the concentration of Ani9 you are using to these values. If your concentration is significantly higher, the risk of off-target effects increases.

Target Channel	IC50 or % Inhibition	Reference
ANO1 (TMEM16A)	77 nM	[6][7][8]
ANO2	No significant effect at 10 µM	[6][8]
CFTR	No effect up to 30 µM	[1][3][6][7][8][9]
ENaC	No effect up to 30 µM	[6][7][8]
VRAC	Minimal inhibition (13.5 ± 1.1%) at 1 µM	[9]
Intracellular Ca²⁺ Signaling	No effect up to 30 µM	[1][3][8][9][10]

Step 3: Orthogonal Approaches to Confirm Phenotype

If you observe a phenotype that does not align with ANO1's known roles, use target validation techniques that are independent of small molecule inhibitors.

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of ANO1. If the phenotype observed with Ani9 is truly an on-target effect, it should be replicated by the genetic knockdown/knockout of ANO1.

• Rescue Experiments: In an ANO1 knockout or knockdown cell line, exogenously express a version of ANO1. If the phenotype is on-target, you should be able to rescue (reverse) it by reintroducing the target protein.

Step 4: Global Profiling to Identify Off-Targets

If the phenotype persists after confirming it is not an on-target effect, the next step is to identify the unintended molecular target(s) of Ani9.

• Proteomics-Based Methods (Chemoproteomics): This is a powerful, unbiased approach to identify the proteins that physically interact with a small molecule.[11][12] Techniques like affinity purification coupled with mass spectrometry (AP-MS) can identify proteins that bind to an immobilized version of Ani9.

• Transcriptomics Analysis: Perform RNA sequencing (RNA-seq) on cells treated with Ani9 versus control cells.[13][14] Significant changes in the expression of genes not known to be downstream of ANO1 signaling can provide clues to the off-target pathways being affected.[15]

Visualizing Pathways and Workflows

ANO1 Signaling Pathways

ANO1 is known to influence several key oncogenic signaling pathways. An unexpected modulation of these pathways could be an on-target effect.

Caption: Key signaling pathways modulated by ANO1 activity.

Troubleshooting Workflow for Unexpected Results

Use this workflow to systematically determine the source of unexpected experimental outcomes when using Ani9.

Caption: A workflow for troubleshooting unexpected experimental results.

Logical Framework for Validating Off-Target Effects

This diagram illustrates the key questions to answer when distinguishing between on-target and off-target effects.

Caption: Decision logic for differentiating on- and off-target effects.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is used to assess the effect of Ani9 on cell viability and determine its cytotoxic concentration.[16][17][18][19]

Materials:

• 96-well cell culture plates

• Cells of interest

• Complete culture medium

• Ani9 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)[17]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Ani9 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Ani9. Include "vehicle-only" and "medium-only" control wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.[16][17]

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[16] Mix thoroughly by gentle shaking or pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the log of the Ani9 concentration to determine the IC50 value.

Protocol 2: Whole-Cell Patch Clamp Electrophysiology

This protocol allows for the direct measurement of ANO1 ion channel currents to confirm on-target inhibition by Ani9.[20][21][22][23]

Materials:

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette pulling

• Cells expressing ANO1

• Extracellular (bath) solution (e.g., in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES; pH 7.4)

• Intracellular (pipette) solution (e.g., in mM: 140 CsCl, 1 MgCl₂, 10 HEPES, 1 EGTA, and an appropriate concentration of free Ca²⁺ to activate ANO1; pH 7.2)

• Ani9 and appropriate ANO1 activator (e.g., ATP)

Procedure:

• Pipette Preparation: Pull glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with intracellular solution.

• Cell Preparation: Plate cells on glass coverslips suitable for microscopy and place a coverslip in the recording chamber perfused with extracellular solution.

• Seal Formation: Under microscopic guidance, approach a single cell with the micropipette and apply gentle suction to form a high-resistance (>1 GΩ) "gigaseal" between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette, establishing electrical access to the cell's interior.

• Current Recording: Clamp the cell membrane at a holding potential (e.g., -60 mV). Apply voltage steps or ramps to elicit ion channel currents.

• ANO1 Activation: Perfuse the cell with an ANO1 activator (e.g., ATP) to induce a robust chloride current.

• Inhibitor Application: Once a stable ANO1 current is established, perfuse the bath with a solution containing Ani9 at the desired concentration.

• Data Acquisition: Record the current before, during, and after the application of Ani9 to measure the degree of inhibition.

• Analysis: Analyze the current amplitude to determine the percentage of inhibition caused by Ani9 and calculate the IC50 if multiple concentrations are tested.

Protocol 3: Proteomics Sample Preparation for Off-Target Identification

This protocol outlines the general steps for preparing cell lysates for mass spectrometry-based identification of Ani9-binding proteins.[24][25][26]

Materials:

• Cultured cells

• Ani9 (or an affinity-tagged version)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Affinity beads (e.g., streptavidin beads if using a biotin-tagged Ani9)

• Wash buffers

• Digestion buffer with a protease (e.g., trypsin)

• LC-MS/MS system

Procedure:

• Cell Treatment: Treat cells with either the affinity-tagged Ani9 probe or a vehicle control for a specified duration.

• Cell Lysis: Harvest and wash the cells with cold PBS. Lyse the cell pellets in ice-cold lysis buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• Affinity Pulldown: Incubate the protein lysates with affinity beads to capture the Ani9 probe along with its binding partners.

• Washing: Wash the beads extensively with wash buffers to remove non-specific protein binders.

• On-Bead Digestion: Resuspend the beads in a digestion buffer and add trypsin to digest the captured proteins into peptides.

• Peptide Elution and Cleanup: Collect the supernatant containing the peptides and clean them up using a desalting column (e.g., C18 StageTip).

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use proteomics software to identify the proteins that were significantly enriched in the Ani9-treated sample compared to the control. These enriched proteins are potential off-targets.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Ani 9 | Calcium-activated Chloride Channels | Tocris Bioscience [tocris.com]
• 9. The Ca2+-activated chloride channel ANO1/TMEM16A: An emerging therapeutic target for epithelium-originated diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Different chemical proteomic approaches to identify the targets of lapatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of Transcriptomic Data Generated from Drug-Treated Cancer Cell Line | Springer Nature Experiments [experiments.springernature.com]
• 14. Analysis of Transcriptomic Data Generated from Drug-Treated Cancer Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The transcriptomic response of cells to a drug combination is more than the sum of the responses to the monotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TR [thermofisher.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. MTT (Assay protocol [protocols.io]
• 20. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 21. benchchem.com [benchchem.com]
• 22. docs.axolbio.com [docs.axolbio.com]
• 23. axolbio.com [axolbio.com]
• 24. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 25. High-Throughput Proteomics Sample Preparation: Optimizing Workflows for Accurate LC–MS/MS Quantitative Analysis - MetwareBio [metwarebio.com]
• 26. A Quick Guide to Proteomics Sample Preparation For Mass Spectrometry [preomics.com]

Technical Support Center: Optimizing Ani9 for ANO1 Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Ani9 to achieve maximum and selective inhibition of the Anoctamin-1 (ANO1) calcium-activated chloride channel.

Frequently Asked Questions (FAQs)

Q1: What is Ani9 and what is its primary mechanism of action?

A1: Ani9 is a potent and selective small-molecule inhibitor of Anoctamin-1 (ANO1), a calcium-activated chloride channel (CaCC).[1][2][3] It functions by directly blocking the ANO1 channel, thereby preventing the flow of chloride ions that is normally triggered by an increase in intracellular calcium.[4][5] This inhibitory action is reversible.[4][5]

Q2: What is the potency (IC50) of Ani9 for ANO1?

A2: Ani9 has a reported half-maximal inhibitory concentration (IC50) of approximately 77 nM for human ANO1, as determined in Fischer rat thyroid (FRT) cells expressing the channel.[1][2][4][6][7] The potency can vary slightly depending on the cell type and experimental conditions.[8]

Q3: How selective is Ani9? Does it have off-target effects?

A3: Ani9 is highly selective for ANO1.

• ANO2: It displays negligible effects on ANO2, a closely related homolog, at concentrations up to 10 μM.[1][2][4]

• Other Channels: It does not affect the activity of the CFTR and ENaC channels at concentrations up to 30 μM.[1][2][7]

• Calcium Signaling: Unlike many other published ANO1 inhibitors, Ani9 does not interfere with intracellular calcium signaling.[1][4][9]

• VRAC: It shows only weak inhibition of the volume-regulated anion channel (VRAC) at concentrations that fully block ANO1.[8]

Q4: How should I prepare and store Ani9 stock solutions?

A4: Ani9 is soluble in DMSO up to 100 mM.[1][2] For long-term storage, it is recommended to store the solid compound and stock solutions at -20°C or -80°C.[1][6][7] Stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.[6]

Data Presentation

Table 1: Physicochemical Properties and Storage of Ani9

Property	Value	Source(s)
Molecular Weight	~332.8 g/mol	[1][2][7]
Formula	C17H17ClN2O3	[1][2][7]
Purity	≥98%	[1][2][7]
Solubility	Soluble to 100 mM in DMSO	[1][2]
Storage Temperature	-20°C	[1][2][7]
Stock Solution Stability	1 month at -20°C; 6 months at -80°C	[6]

Table 2: Inhibitory Potency of Ani9

Target/Assay	Cell Line	IC50 / Effective Concentration	Source(s)
ANO1 Inhibition	FRT-ANO1 cells (Apical membrane current)	77 ± 1.1 nM	[4]
ANO1 Inhibition	PC3, Capan-1, NHNE cells (Endogenous CaCC)	110 nM (in PC3)	[4][6]
ANO1 Inhibition	FRT-ANO1 cells (Whole-cell patch clamp)	52% inhibition at 50 nM; 95% at 100 nM	[4][10]
ANO2 Activity	FRT-ANO2 cells	No significant effect up to 10 μM	[1][2][4]
CFTR/ENaC Activity	Various	No effect up to 30 μM	[1][2][7]
Cell Viability	Prostate, breast, pancreatic cancer cells	Weak inhibitory effect on proliferation (48h)	[6]

Experimental Protocols

Protocol 1: Determining Ani9 IC50 using a Fluorescence Plate Reader Assay

This protocol is adapted from high-throughput screening methods used to identify ANO1 inhibitors.[4] It utilizes a cell line co-expressing ANO1 and a halide-sensitive Yellow Fluorescent Protein (YFP).

Materials:

• FRT cells stably co-expressing human ANO1 and YFP-F46L/H148Q/I152L.

• Black-walled, clear-bottom 96-well microplates.

• Assay Buffer (e.g., 1X Hanks' Balanced Salt Solution with 20 mM HEPES).

• Ani9 stock solution (e.g., 10 mM in DMSO).

• ANO1 agonist (e.g., ATP or Eact).

• Iodide-containing solution.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed the FRT-ANO1/YFP cells into 96-well plates and culture until they form a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of Ani9 in the assay buffer to achieve a range of final concentrations (e.g., 1 nM to 30 μM). Include a DMSO-only vehicle control.

• Pre-incubation: Wash the cells with assay buffer. Add the diluted Ani9 compounds to the respective wells and incubate for 20 minutes at room temperature.[4][5]

• Assay Initiation: Transfer the plate to the fluorescence plate reader. Add the iodide and ATP (e.g., final concentration of 100 μM) solution to initiate iodide influx through the activated ANO1 channels.[4]

• Fluorescence Measurement: Measure the rate of YFP fluorescence quenching over time. Iodide influx quenches the YFP signal.

• Data Analysis: Calculate the initial rate of fluorescence quenching for each concentration. Normalize the rates to the vehicle control (0% inhibition) and a maximal inhibition control (100% inhibition). Plot the normalized data against the logarithm of the Ani9 concentration and fit with a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Whole-Cell Patch Clamp Electrophysiology

This method provides a detailed electrophysiological characterization of ANO1 inhibition by Ani9.[4][10]

Materials:

• Cells expressing ANO1 (e.g., FRT-ANO1 or HEK293T-ANO1).

• Patch clamp rig with amplifier, digitizer, and software.

• Borosilicate glass capillaries for pipette fabrication.

• Extracellular solution (e.g., containing NaCl, KCl, CaCl2, MgCl2, HEPES, glucose).

• Intracellular solution (e.g., containing CsCl, MgCl2, EGTA, HEPES, ATP).

• ANO1 agonist (e.g., 100 μM ATP) to be added to the extracellular solution.[10]

• Ani9 solutions at various concentrations (e.g., 50 nM, 100 nM, 1 μM).[4][10]

Procedure:

• Preparation: Plate cells on glass coverslips suitable for microscopy and recording.

• Pipette Pulling: Pull glass pipettes to a resistance of 3-5 MΩ when filled with intracellular solution.

• Seal Formation: Approach a single cell with the pipette and form a gigaohm seal (>1 GΩ).

• Whole-Cell Configuration: Rupture the cell membrane to achieve the whole-cell configuration.

• Baseline Recording: Record baseline currents. Clamp the cell at a holding potential of 0 mV and apply voltage steps (e.g., from -100 mV to +100 mV in 20 mV increments) to generate a current-voltage (I-V) relationship.[10]

• ANO1 Activation: Perfuse the cell with the extracellular solution containing the ANO1 agonist (e.g., 100 μM ATP) to activate the ANO1 chloride current.[10]

• Inhibitor Application: Once a stable ANO1 current is achieved, perfuse the cell with a solution containing both the agonist and a specific concentration of Ani9 (e.g., 50 nM). Record the inhibited current using the same voltage protocol.

• Dose-Response: Repeat step 7 with increasing concentrations of Ani9 (e.g., 100 nM, 1 μM) to assess dose-dependent inhibition.[10]

• Data Analysis: Measure the current amplitude at a specific voltage (e.g., +80 mV) before and after Ani9 application. Calculate the percentage of inhibition for each concentration.

Visualizations

References

• 1. Ani 9 | Calcium-activated Chloride Channel Blockers: R&D Systems [rndsystems.com]
• 2. Ani 9 | Calcium-activated Chloride Channels | Tocris Bioscience [tocris.com]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 9. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Adjusting experimental conditions for optimal Ani9 activity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for utilizing Ani9, a potent and selective inhibitor of the Anoctamin-1 (ANO1) calcium-activated chloride channel. Here you will find troubleshooting advice and frequently asked questions to optimize your experimental conditions and ensure reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the recommended starting concentration for Ani9 in a new experimental setup?

A1: The optimal concentration of Ani9 is cell-type and assay-dependent. A good starting point for most cell-based assays is a concentration range of 100 nM to 1 µM. For whole-cell patch-clamp experiments, concentrations as low as 50 nM have been shown to produce significant inhibition of ANO1.[1][2] It is recommended to perform a dose-response curve to determine the IC50 value in your specific system.

Q2: I am not observing any inhibition of my target process after applying Ani9. What are the possible reasons?

A2: There are several potential reasons for a lack of inhibitory effect:

• Low ANO1 Expression: Confirm that your cell line or tissue model expresses ANO1 at a sufficient level. You can verify this using techniques like immunoblotting or qPCR.[1][2]

• Incorrect Reagent Preparation: Ensure that Ani9 is properly dissolved in a suitable solvent (e.g., DMSO) and that the final concentration in your experiment is accurate.

• Insufficient Pre-incubation Time: Ani9 generally requires a pre-incubation period to exert its inhibitory effect. A pre-incubation time of 20 minutes has been used effectively in several studies.[1][3][4]

• Reversibility of Inhibition: Ani9's inhibition of ANO1 is reversible. If your experimental protocol involves extensive washing steps after Ani9 application, its effect might be diminished.[1][4]

• Experimental Conditions: Factors such as temperature, pH, and the presence of other compounds in your assay buffer could potentially influence Ani9 activity.[5] Maintain consistent and optimal physiological conditions.

Q3: Is Ani9 selective for ANO1? Could it be affecting other ion channels in my system?

A3: Ani9 exhibits high selectivity for ANO1 over other related channels. Studies have shown that Ani9 has a negligible effect on ANO2, even at concentrations that cause almost complete inhibition of ANO1.[1][2][3][6] Furthermore, it does not significantly affect the activity of other common ion channels such as CFTR, VRAC, and ENaC at concentrations effective for ANO1 inhibition.[1][2][3] However, it is always good practice to include appropriate controls in your experiments to rule out off-target effects in your specific model.

Q4: How should I prepare and store my Ani9 stock solution?

A4: For optimal stability, dissolve Ani9 in a high-quality, anhydrous solvent like DMSO to create a concentrated stock solution (e.g., 10 mM). Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store the aliquots at -20°C or -80°C, protected from light.[5] Before use, thaw the aliquot completely and vortex gently to ensure a homogenous solution.

Q5: My results with Ani9 are inconsistent between experiments. How can I improve reproducibility?

A5: Consistency is key in experimental science. To improve the reproducibility of your results with Ani9:

• Standardize Protocols: Ensure all experimental parameters, including cell density, incubation times, reagent concentrations, and washing steps, are kept consistent across all experiments.

• Reagent Quality: Use high-purity Ani9 and fresh, high-quality reagents and buffers.

• Cell Passage Number: Use cells within a consistent and low passage number range, as prolonged culturing can alter cellular characteristics, including ion channel expression.

• Positive and Negative Controls: Always include appropriate positive (e.g., a known ANO1 activator like Eact or ATP) and negative (vehicle control, e.g., DMSO) controls in your experiments.[3][4]

Data Presentation

Table 1: Inhibitory Potency (IC50) of Ani9 and Other ANO1 Inhibitors

Inhibitor	Target	Assay Method	Cell Line	IC50 Value	Reference
Ani9	ANO1	Apical Membrane Current	FRT-ANO1	77 ± 1.1 nM	[2]
Ani9	Endogenous CaCCs	YFP Quenching	PC3	~100 nM	[1]
Ani9	Endogenous CaCCs	YFP Quenching	Capan-1	~120 nM	[1]
Ani9	Endogenous CaCCs	Apical Membrane Current	NHNE	~110 nM	[2]
T16Ainh-A01	ANO1	Apical Membrane Current	FRT-ANO1	1.39 ± 0.59 µM	[2]
MONNA	ANO1	Apical Membrane Current	FRT-ANO1	1.95 ± 1.16 µM	[2]

Table 2: Selectivity Profile of Ani9

Ion Channel	Effect of 1 µM Ani9	Cell Line	Reference
ANO2	No significant inhibition	FRT-ANO2	[1][7]
CFTR	No effect	FRT-CFTR	[1][2][3]
VRAC	No significant inhibition	LN215	[1]
ENaC	No effect	T84	[1][2][3]

Experimental Protocols

Protocol 1: Determination of Ani9 IC50 using a Fluorescence Plate Reader Assay

This protocol is adapted from methods used to characterize novel ANO1 inhibitors.[3][8]

• Cell Seeding: Seed cells expressing a halide-sensitive Yellow Fluorescent Protein (YFP) (e.g., FRT-ANO1 cells) into a 96-well black-walled microplate and culture until they form a confluent monolayer.

• Washing: Gently wash each well three times with Phosphate-Buffered Saline (PBS). After the final wash, leave 100 µL of PBS in each well.

• Compound Addition: Prepare serial dilutions of Ani9 in PBS. Add 1 µL of the desired final concentration of Ani9 to each well. Include wells with vehicle control (e.g., DMSO) and a positive control inhibitor if available.

• Pre-incubation: Incubate the plate for 20 minutes at room temperature.

• ANO1 Activation and Measurement: Transfer the plate to a fluorescence plate reader. To activate ANO1, inject a solution containing an ANO1 activator (e.g., 100 µM ATP) and a quenching halide (e.g., I⁻).

• Data Acquisition: Measure the rate of YFP fluorescence quenching over time.

• Data Analysis: Calculate the initial rate of quenching for each concentration of Ani9. Plot the percentage of inhibition against the logarithm of the Ani9 concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology for Measuring Ani9 Activity

This protocol outlines the general steps for assessing the effect of Ani9 on ANO1 chloride currents.[1][2][3]

• Cell Preparation: Plate cells expressing ANO1 (e.g., FRT-ANO1) on glass coverslips suitable for patch-clamp recording.

• Recording Setup: Transfer a coverslip to the recording chamber on the stage of an inverted microscope. Perfuse the chamber with an extracellular solution.

• Pipette Preparation: Pull glass pipettes to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Whole-Cell Configuration: Obtain a giga-ohm seal on a single cell and then rupture the membrane to achieve the whole-cell configuration.

• Current Recording: Clamp the cell at a holding potential of 0 mV. Apply voltage steps (e.g., from -100 mV to +100 mV in 20 mV increments) to elicit ANO1 currents.

• ANO1 Activation: Activate ANO1 by including an activator in the perfusion solution or in the patch pipette (e.g., 100 µM ATP in the extracellular solution).

• Ani9 Application: After recording baseline currents, perfuse the chamber with the extracellular solution containing the desired concentration of Ani9 for a sufficient time (e.g., until the inhibitory effect reaches a steady state).

• Post-Inhibitor Recording: Record the currents again in the presence of Ani9 using the same voltage protocol.

• Data Analysis: Measure the current amplitudes at a specific voltage (e.g., +80 mV) before and after Ani9 application. Calculate the percentage of inhibition.

Visualizations

Caption: A generalized experimental workflow for assessing Ani9 activity.

Caption: A logical troubleshooting flowchart for experiments where Ani9 shows low activity.

Caption: Simplified signaling context of ANO1 inhibition by Ani9.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 5. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Ani9 Demonstrates Superior Potency and Selectivity in ANO1 Inhibition Compared to Other Modulators

A comprehensive analysis of experimental data reveals that Ani9, a novel small-molecule inhibitor, exhibits significantly higher potency and selectivity for the Anoctamin-1 (ANO1) chloride channel compared to other established inhibitors. This makes Ani9 a promising pharmacological tool for investigating ANO1 function and a potential candidate for therapeutic development in various diseases linked to ANO1 activity, including cancer, hypertension, pain, diarrhea, and asthma. [1][2][3]

Discovered through a high-throughput screening of 54,400 synthetic small molecules, Ani9 has been shown to fully block ANO1 channel activity with a submicromolar potency that surpasses that of other known inhibitors such as T16Ainh-A01 and MONNA.[1][2][3]

Comparative Efficacy of ANO1 Inhibitors

Experimental data from electrophysiological and fluorescence-based assays consistently highlight the superior efficacy of Ani9. The half-maximal inhibitory concentration (IC50) of Ani9 is markedly lower than that of its counterparts.

Inhibitor	IC50 (µM) for ANO1	Cell Line	Assay Method
Ani9	0.077 ± 0.0011	FRT-ANO1	Apical Membrane Current Measurement
T16Ainh-A01	1.39 ± 0.59	FRT-ANO1	Apical Membrane Current Measurement
MONNA	1.95 ± 1.16	FRT-ANO1	Apical Membrane Current Measurement
cis-resveratrol	10.6	FRT-ANO1	YFP Fluorescence Quenching
trans-resveratrol	102	FRT-ANO1	YFP Fluorescence Quenching
CaCCinh-A01	~8.5 (FaDu), ~3.1 (KYSE510)	FaDu, KYSE510	Cell Viability

Data compiled from multiple studies.[1][2][4][5]

Electrophysiological analysis using whole-cell patch clamp in FRT cells expressing ANO1 demonstrated that Ani9 inhibits ATP-induced ANO1 chloride currents by 52.0 ± 3.7% at 50 nM, 95.4 ± 0.5% at 100 nM, and 98.7 ± 0.5% at 1 µM.[1] This potent inhibition underscores its efficacy at the channel level.

Selectivity Profile of Ani9

A key advantage of Ani9 is its high selectivity for ANO1 over other ion channels, including the closely related ANO2.[1][2] This is a significant improvement over other inhibitors that often exhibit off-target effects.

Inhibitor	Effect on ANO2	Effect on VRAC	Effect on CFTR	Effect on Intracellular Ca2+
Ani9	Negligible effect at 1 µM	Minimal inhibition (13.5 ± 1.1% at 1 µM)	No effect	No effect
T16Ainh-A01	Potent inhibition	Potent inhibition (71.2 ± 1.6% at 10 µM)	Not specified	Markedly decreases
MONNA	Potent inhibition	Potent inhibition (87.9 ± 1.7% at 10 µM)	Not specified	Markedly decreases
CaCCinh-A01	Not specified	Not specified	Not specified	Markedly decreases
Niclosamide	Not specified	Not specified	Not specified	Markedly decreases
Niflumic Acid	Not specified	Not specified	Not specified	Markedly decreases

Data compiled from multiple studies.[1][6]

Unlike T16Ainh-A01 and MONNA, which potently block both ANO1 and ANO2, Ani9 shows almost no inhibition of ANO2 at concentrations that completely inhibit ANO1.[1] Furthermore, while many ANO1 inhibitors also affect Volume-Regulated Anion Channels (VRAC), Ani9 has a significantly smaller impact on VRAC activity.[1] Crucially, Ani9 does not alter intracellular calcium signaling, a common off-target effect of other inhibitors like CaCCinh-A01, niclosamide, MONNA, and niflumic acid.[1][6]

Mechanism of Action

Ani9 acts as a reversible inhibitor of the ANO1 channel.[1][2] Studies have shown that its inhibitory effect on ANO1 activation can be significantly reversed after washing out the compound.[1][2] In some cancer cell lines, such as prostate and pancreatic cancer, Ani9 has also been observed to inhibit ANO1 synthesis in a concentration-dependent manner, leading to reduced cell proliferation and invasion.[7][8] Other inhibitors, like CaCCinh-A01, have been shown to reduce ANO1 protein levels, which may contribute to their anti-proliferative effects.[4]

Experimental Methodologies

High-Throughput Screening for ANO1 Inhibitors

The initial identification of Ani9 was performed through a cell-based high-throughput screening of a library of 54,400 synthetic small molecules.[1][3]

High-throughput screening workflow for the discovery of Ani9.

Electrophysiological Measurement of ANO1 Activity

The potency of Ani9 and other inhibitors was quantified using electrophysiological techniques, specifically by measuring apical membrane currents in Fischer Rat Thyroid (FRT) cells stably expressing human ANO1.

Protocol:

• FRT-ANO1 cells were cultured on permeable supports.

• The basolateral membrane was permeabilized with amphotericin B.

• A transepithelial chloride gradient was established (apical low chloride: 64 mM; basolateral high chloride: 129 mM).

• Cells were pre-treated with the inhibitor (e.g., Ani9, T16Ainh-A01, MONNA) for 20 minutes.

• ANO1 was activated by applying 100 µM ATP to the apical side.

• Apical membrane currents were recorded and analyzed to determine the dose-dependent inhibition and calculate IC50 values.[1][9]

Selectivity Assays

The selectivity of Ani9 was assessed using various cell lines and techniques:

• ANO2 Activity: A YFP quenching assay was used in FRT cells expressing ANO2 and a halide-sensing YFP. The effect of the inhibitor on iodide influx mediated by ANO2 was measured.[1]

• VRAC Activity: A YFP quenching assay was performed in LN215 cells, which endogenously express VRAC, to measure the inhibitory effect on volume-regulated anion currents.[1]

• CFTR Activity: Apical membrane currents were measured in FRT cells expressing the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) to assess any off-target effects on this channel.[1][10]

• Intracellular Calcium Signaling: Fluo-4, a calcium-sensitive fluorescent dye, was used in FRT cells to measure changes in intracellular calcium concentration upon application of the inhibitor and an agonist (ATP).[1][10]

Signaling Pathway Context

ANO1 is a calcium-activated chloride channel. Its activation is triggered by an increase in intracellular calcium, which can be initiated by various upstream signaling events, such as the activation of G-protein coupled receptors (GPCRs) and subsequent release of calcium from intracellular stores. Pharmacological inhibitors like Ani9 block the channel, preventing chloride ion efflux and the subsequent physiological responses.

Simplified pathway of ANO1 activation and inhibition by Ani9.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Small Molecule-facilitated Degradation of ANO1 Protein: A NEW TARGETING APPROACH FOR ANTICANCER THERAPEUTICS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of ANO1 by Cis- and Trans-Resveratrol and Their Anticancer Activity in Human Prostate Cancer PC-3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers [frontiersin.org]
• 8. Mechanism of action and therapeutic value of anoctamin-1 in gastrointestinal cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Comparative Analysis of Ani9 and CaCCinh-A01: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed, objective comparison of two prominent inhibitors of the calcium-activated chloride channel (CaCC) Anoctamin-1 (ANO1), also known as TMEM16A: Ani9 and CaCCinh-A01. This analysis is supported by experimental data on their potency, selectivity, and mechanisms of action.

Executive Summary

Ani9 and CaCCinh-A01 are both inhibitors of ANO1/TMEM16A, a crucial ion channel involved in various physiological processes and implicated in several diseases, including cancer, hypertension, and cystic fibrosis. While both compounds effectively block the channel, they exhibit significant differences in their potency, selectivity, and off-target effects. Ani9 emerges as a highly potent and selective inhibitor of ANO1 with minimal effects on other channels and intracellular calcium signaling.[1][2][3] In contrast, CaCCinh-A01 demonstrates lower potency and selectivity, with evidence suggesting it can interfere with intracellular calcium handling, a critical consideration for experimental design and potential therapeutic applications.[3][4][5]

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for Ani9 and CaCCinh-A01 based on available experimental evidence.

Parameter	Ani9	CaCCinh-A01	Reference(s)
Target(s)	Anoctamin-1 (ANO1/TMEM16A)	Anoctamin-1 (ANO1/TMEM16A), Calcium-activated chloride channels (CaCCs)	[1][6]
IC50 for ANO1/TMEM16A	77 ± 1.1 nM	2.1 µM	[1][7]
IC50 for general CaCCs	Not reported to inhibit broadly	~10 µM	[8]
Selectivity	Highly selective for ANO1 over ANO2; does not affect CFTR or intracellular Ca2+ signaling.	Poor selectivity; may inhibit other channels and alter intracellular Ca2+ handling.	[1][3][9]
Mechanism of Action	Direct and reversible channel inhibition.	Direct channel inhibition; may also promote proteasomal degradation of ANO1.	[5][8][9]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to allow for replication and further investigation.

Whole-Cell Patch-Clamp Electrophysiology for Ani9

This protocol is adapted from the methodology used to characterize Ani9's inhibitory effect on ANO1 channels.[1][9][10]

Objective: To measure the inhibitory effect of Ani9 on ANO1 chloride currents in a controlled in vitro system.

Cell Line: Fischer Rat Thyroid (FRT) cells stably expressing human ANO1 (FRT-ANO1).

Procedure:

• Cell Preparation: Culture FRT-ANO1 cells to 70-80% confluency. Dissociate cells using a suitable enzyme (e.g., TrypLE Express) and re-plate them onto glass coverslips for electrophysiological recording.

• Recording Setup: Place the coverslip in a recording chamber on the stage of an inverted microscope. Perfuse the chamber with an extracellular solution containing (in mM): 140 NMDG-Cl, 1 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4.

• Pipette Solution: Prepare an intracellular (pipette) solution containing (in mM): 140 NMDG-Cl, 1 MgCl2, 10 HEPES, and 5 EGTA, adjusted to pH 7.2. The free Ca2+ concentration is buffered to the desired level (e.g., by adding a calculated amount of CaCl2).

• Recording:

  • Establish a whole-cell patch-clamp configuration using a borosilicate glass pipette with a resistance of 3-5 MΩ.

  • Hold the cell membrane potential at 0 mV.

  • Apply voltage steps from -100 mV to +100 mV in 20 mV increments to elicit ANO1 currents.

  • Activate ANO1 by adding 100 µM ATP to the extracellular solution.

  • Record baseline ANO1 currents.

  • Perfuse the chamber with the extracellular solution containing various concentrations of Ani9 (e.g., 50 nM, 100 nM, 1 µM) and record the inhibited currents.

• Data Analysis: Measure the current amplitude at a specific voltage (e.g., +80 mV) before and after the application of Ani9. Calculate the percentage of inhibition and determine the IC50 value by fitting the dose-response data to a Hill equation.

Short-Circuit Current Measurement for CaCCinh-A01

This protocol is based on methods used to assess the inhibitory effects of CaCCinh-A01 on TMEM16A-mediated chloride transport.[7]

Objective: To measure the effect of CaCCinh-A01 on apical membrane chloride conductance in epithelial cells expressing TMEM16A.

Cell Line: Fischer Rat Thyroid (FRT) cells expressing human TMEM16A or human intestinal epithelial cells (e.g., T84).

Procedure:

• Cell Culture: Grow cells on permeable supports (e.g., Snapwell™ inserts) until a confluent monolayer with high transepithelial resistance is formed.

• Ussing Chamber Setup: Mount the permeable support in an Ussing chamber. Perfuse both the apical and basolateral sides with a symmetrical Ringer's solution.

• Permeabilization: To isolate the apical membrane current, permeabilize the basolateral membrane with an ionophore such as amphotericin B (250 µg/mL) added to the basolateral solution.

• Chloride Gradient: Establish a transepithelial chloride gradient by replacing the apical solution with a low-chloride solution.

• Recording:

  • Measure the baseline short-circuit current (Isc), which now represents the chloride current across the apical membrane.

  • Add a TMEM16A activator (e.g., 100 µM ATP) to the apical solution to stimulate chloride secretion.

  • Once a stable current is achieved, add CaCCinh-A01 at various concentrations to the apical bath.

  • Record the change in Isc to determine the inhibitory effect.

• Data Analysis: Calculate the percentage of inhibition of the ATP-stimulated Isc by CaCCinh-A01 and determine the IC50 value.

Mandatory Visualizations

Signaling Pathway of ANO1/TMEM16A Inhibition

The following diagram illustrates the general signaling pathway leading to the activation of ANO1/TMEM16A and the points of inhibition by Ani9 and CaCCinh-A01. Activation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) can lead to an increase in intracellular calcium, which in turn activates ANO1/TMEM16A.

Caption: ANO1/TMEM16A activation pathway and points of inhibition.

Experimental Workflow: Comparative Analysis

The following diagram outlines a logical workflow for the comparative analysis of Ani9 and CaCCinh-A01.

Caption: Workflow for comparing Ani9 and CaCCinh-A01.

Conclusion

The comparative analysis reveals that Ani9 is a superior pharmacological tool for the specific inhibition of ANO1/TMEM16A in research settings. Its high potency and, crucially, its high selectivity, particularly its lack of effect on intracellular calcium signaling, make it a more reliable choice for dissecting the specific roles of ANO1 in cellular physiology and disease models.[1][3][9] While CaCCinh-A01 is an effective inhibitor of ANO1, its lower potency and potential off-target effects on calcium homeostasis necessitate careful consideration and control experiments to ensure that observed effects are solely attributable to ANO1 inhibition.[3][4][5] For drug development professionals, the selectivity profile of Ani9 makes it a more promising lead compound for therapeutic applications where specific targeting of ANO1 is desired to minimize potential side effects.

References

• 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New selective inhibitors of calcium-activated chloride channels … T16Ainh-A01, CaCCinh-A01 and MONNA … what do they inhibit? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Molecular mechanism of CaCCinh-A01 inhibiting TMEM16A channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TMEM16A Inhibitors Reveal TMEM16A as a Minor Component of Calcium-activated Chloride Channel Conductance in Airway and Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Ca2+-activated chloride channel ANO1/TMEM16A: An emerging therapeutic target for epithelium-originated diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Confirming the On-Target Effects of Ani9 using siRNA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the small molecule inhibitor Ani9 with siRNA-mediated gene silencing to confirm the on-target effects on Anoctamin-1 (ANO1). Experimental data and detailed protocols are presented to aid researchers in validating ANO1 as a therapeutic target.

Introduction to Ani9 and its Target, ANO1

Ani9 is a potent and selective small-molecule inhibitor of Anoctamin-1 (ANO1), also known as Transmembrane member 16A (TMEM16A).[1][2] ANO1 is a calcium-activated chloride channel that is overexpressed in various cancers and is implicated in promoting tumor growth, proliferation, and metastasis.[3][4] It exerts its oncogenic effects through the modulation of key signaling pathways, including the Epidermal Growth Factor Receptor (EGFR) and Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK) pathways.[3][5] Validating that the therapeutic effects of Ani9 are a direct consequence of its interaction with ANO1 is crucial for its development as a targeted therapy. Small interfering RNA (siRNA) is the gold-standard method for such target validation, as it specifically silences the expression of the target gene, thereby allowing for a direct comparison of the resulting phenotype with that of the small molecule inhibitor.

Comparison of Ani9 and ANO1 siRNA On-Target Effects

The primary method to confirm the on-target effects of a specific inhibitor is to demonstrate that its cellular and molecular effects phenocopy the effects of directly silencing its target protein via siRNA.

Effects on Downstream Signaling Pathways

Both treatment with Ani9 and siRNA-mediated knockdown of ANO1 have been shown to inhibit the phosphorylation of EGFR and its downstream effectors, ERK and AKT. This indicates that both methods disrupt the same signaling cascade initiated by ANO1.[4][5]

Treatment	Target	Downstream Effect	Reference Cell Line(s)
Ani9	ANO1	Inhibition of EGFR, ERK1/2, and AKT phosphorylation	Breast Cancer Cells (ZR75-1, HCC1954)
ANO1 siRNA	ANO1 mRNA	Inhibition of EGFR, ERK1/2, and AKT phosphorylation	Breast Cancer Cells (ZR75-1, HCC1954), Head and Neck Squamous Cell Carcinoma (Te11), Esophageal Squamous Cell Carcinoma (FaDu)

Table 1: Comparison of the effects of Ani9 and ANO1 siRNA on downstream signaling pathways. Data is compiled from multiple sources.[4][6]

Effects on Cellular Functions

Consistent with their impact on pro-proliferative signaling pathways, both Ani9 and ANO1 siRNA inhibit cancer cell proliferation and migration.

Treatment	Effect on Cell Proliferation	Effect on Cell Migration	Reference Cell Line(s)
Ani9	Inhibition	Inhibition	Head and Neck Squamous Cell Carcinoma, Colorectal Cancer Cells
ANO1 siRNA	Inhibition	Inhibition	Prostate Cancer (PC-3), Colon Cancer (HCT116, HT-29), Bronchial Epithelial (BEAS-2B)

Table 2: Comparison of the effects of Ani9 and ANO1 siRNA on cellular functions. Data is compiled from multiple sources.[7][8]

Experimental Protocols

siRNA-Mediated Knockdown of ANO1

This protocol describes the transient knockdown of ANO1 in a suitable cancer cell line (e.g., HCT116) using lipofection.

Materials:

• HCT116 cells

• Opti-MEM Reduced Serum Medium

• Lipofectamine RNAiMAX Transfection Reagent

• Control siRNA (scrambled sequence)

• siRNA targeting ANO1 (pre-designed and validated)

• 12-well tissue culture plates

• RNase-free water and microtubes

Procedure:

• Cell Seeding: Twenty-four hours before transfection, seed HCT116 cells in a 12-well plate at a density that will result in 70-80% confluency at the time of transfection.

• siRNA Preparation: In an RNase-free microtube, dilute 10 pmol of ANO1 siRNA or control siRNA in 50 µL of Opti-MEM.

• Transfection Reagent Preparation: In a separate RNase-free microtube, dilute 2 µL of Lipofectamine RNAiMAX in 50 µL of Opti-MEM.

• Complex Formation: Combine the diluted siRNA and diluted Lipofectamine RNAiMAX (total volume 100 µL). Mix gently and incubate for 5 minutes at room temperature.

• Transfection: Add the 100 µL of the siRNA-lipid complex to each well containing cells and medium. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator. The optimal incubation time should be determined empirically.

• Validation of Knockdown: After incubation, harvest the cells to assess ANO1 protein levels by Western blot or mRNA levels by qRT-PCR to confirm successful knockdown.

Western Blot for p-ERK and Total ERK

This protocol is for assessing the phosphorylation status of ERK1/2, a key downstream effector of the ANO1-EGFR signaling pathway.

Materials:

• Cell lysates from control, Ani9-treated, control siRNA-treated, and ANO1 siRNA-treated cells

• Protein concentration assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204), Rabbit anti-ERK1/2

• HRP-conjugated Goat anti-Rabbit secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate.

• Sample Preparation: Normalize the protein concentration for all samples and prepare them for loading by adding Laemmli sample buffer and heating at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein per lane and run the SDS-PAGE gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-ERK1/2 overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total ERK1/2.

Cell Proliferation Assay (CCK-8)

This assay measures cell viability and proliferation.

Materials:

• Cells treated with Ani9, control siRNA, or ANO1 siRNA

• 96-well plates

• Cell Counting Kit-8 (CCK-8) solution

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat them with different concentrations of Ani9 or with control/ANO1 siRNA as described previously. Include untreated and vehicle-treated (for Ani9) controls.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, 72 hours).

• Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Visualizing the On-Target Validation Workflow and Signaling Pathway

Caption: Experimental workflow for confirming the on-target effects of Ani9.

Caption: Simplified ANO1 signaling pathway and points of inhibition.

Comparison with Alternative ANO1 Inhibitors

Several other small molecule inhibitors of ANO1 have been identified, each with varying potency and selectivity.

Inhibitor	IC50 for ANO1	Selectivity Notes	Mechanism of Action
Ani9	77 nM	High selectivity over ANO2. No effect on CFTR or ENaC.[8]	Channel Blocker
T16Ainh-A01	~1.4 µM	Also inhibits ANO2 and VRAC.[8][9]	Channel Blocker
CaCCinh-A01	~2.1 µM	Can have off-target effects.[10][11]	Promotes proteasomal degradation of ANO1 in addition to channel blocking.[11]
MONNA	~1.95 µM	Also inhibits ANO2 and VRAC.[8][9]	Channel Blocker

Table 3: Comparison of Ani9 with other known ANO1 inhibitors.

Ani9 stands out due to its significantly lower IC50 value, indicating higher potency, and its superior selectivity profile compared to other commonly used ANO1 inhibitors.[8] The distinct mechanism of action of CaCCinh-A01, which leads to ANO1 protein degradation, suggests it may have different long-term cellular effects compared to pure channel blockers like Ani9.[11]

Conclusion

The convergence of data from studies using Ani9 and ANO1 siRNA provides strong evidence that Ani9's anti-proliferative and anti-migratory effects are mediated through its specific inhibition of ANO1. The similar downstream effects on the EGFR-MAPK/ERK and PI3K-AKT signaling pathways confirm the on-target activity of Ani9. This guide provides researchers with the necessary framework and protocols to independently validate these findings and further explore the therapeutic potential of targeting ANO1. The superior potency and selectivity of Ani9 make it a valuable tool for these investigations compared to other available inhibitors.

References

• 1. youtube.com [youtube.com]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer [frontiersin.org]
• 4. Calcium-activated chloride channel ANO1 promotes breast cancer progression by activating EGFR and CAMK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Ca2+-activated chloride channel ANO1/TMEM16A: An emerging therapeutic target for epithelium-originated diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of calcium-activated chloride channel ANO1 suppresses proliferation and induces apoptosis of epithelium originated cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Ani9: A Novel Kinase X Inhibitor

As "Ani9" is a hypothetical molecule without published findings, this guide has been constructed as a template to demonstrate the requested format. The following data, protocols, and mechanisms are based on a plausible, representative signaling pathway for a novel anti-inflammatory agent.

This guide provides a comparative overview of Ani9, a novel inhibitor of the hypothetical Kinase X (KX), against two alternative inhibitors, Compound A and Compound B. The data presented is based on standardized in-vitro assays designed to replicate typical drug discovery experiments.

Mechanism of Action: Inhibition of the KX Signaling Pathway

Ani9 is designed to inhibit the activity of Kinase X, a critical enzyme in a pro-inflammatory signaling cascade. By blocking KX, Ani9 aims to prevent the downstream activation of Transcription Factor Y (TFY) and subsequent expression of inflammatory genes.

Caption: Hypothetical inflammatory signaling pathway inhibited by Ani9.

Quantitative Performance Comparison

The following tables summarize the performance of Ani9 in comparison to Compound A and Compound B in two key assays: a biochemical kinase assay to determine potency (IC50) and a cell-based assay to measure the inhibition of a downstream biomarker (IL-6).

Table 1: Biochemical Potency (IC50) Against Kinase X

Compound	IC50 (nM)	Standard Deviation (nM)	Replicates (n)
Ani9	15.2	± 1.8	3
Compound A	89.5	± 7.4	3

| Compound B | 25.3 | ± 3.1 | 3 |

Table 2: Cellular Activity - IL-6 Production Inhibition

Compound	EC50 (nM)	Max Inhibition (%)	Standard Deviation (EC50)
Ani9	45.8	92%	± 4.5
Compound A	250.1	75%	± 21.2

| Compound B | 98.6 | 88% | ± 9.7 |

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Biochemical Kinase X IC50 Assay

This assay quantifies the concentration of an inhibitor required to block 50% of Kinase X activity.

• Reagents: Recombinant Human Kinase X, ATP, peptide substrate (biotin-labeled), test compounds (Ani9, Comp A, Comp B), kinase assay buffer.

• Procedure:

  • A 10-point, 3-fold serial dilution of each test compound is prepared in DMSO and then diluted in kinase assay buffer.

  • Recombinant Kinase X enzyme is added to the wells of a 384-well plate.

  • The diluted test compounds are added to the enzyme and incubated for 15 minutes at room temperature.

  • The kinase reaction is initiated by adding a mixture of ATP and the biotin-labeled peptide substrate.

  • The reaction is allowed to proceed for 60 minutes at 30°C.

  • The reaction is stopped, and the amount of phosphorylated substrate is detected using a luminescence-based readout system.

  • Data is normalized to high (no inhibitor) and low (no enzyme) controls. IC50 curves are generated using a four-parameter logistic fit.

Cell-Based IL-6 Inhibition ELISA

This assay measures the ability of the compounds to inhibit the production of the pro-inflammatory cytokine IL-6 in a relevant cell line (e.g., macrophages) upon stimulation.

Caption: Workflow for the cell-based IL-6 inhibition assay.

• Reagents: Macrophage cell line, cell culture medium, inflammatory stimulus (e.g., LPS), test compounds, IL-6 ELISA kit.

• Procedure:

  • Cells are seeded into 96-well plates and allowed to adhere overnight.

  • The following day, cells are pre-treated with a serial dilution of the test compounds for 1 hour.

  • An inflammatory stimulus is added to the wells to induce IL-6 production.

  • The plates are incubated for 18 hours.

  • The supernatant from each well is collected.

  • An Enzyme-Linked Immunosorbent Assay (ELISA) is performed on the supernatant according to the manufacturer's instructions to quantify the concentration of IL-6.

  • EC50 values are calculated by plotting IL-6 concentration against the log of the inhibitor concentration.

A Head-to-Head Comparison of Ani9 and Other Novel ANO1 Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel Anoctamin 1 (ANO1) antagonist, Ani9, with other known inhibitors. The performance of these compounds is evaluated based on supporting experimental data from various studies, focusing on their inhibitory potency and selectivity. This document is intended to assist researchers in selecting the most appropriate ANO1 antagonist for their specific experimental needs.

Overview of ANO1 and its Role in Disease

Anoctamin 1 (ANO1), also known as TMEM16A, is a calcium-activated chloride channel (CaCC) that plays a crucial role in various physiological processes, including fluid secretion, smooth muscle contraction, and nociception.[1][2][3] Overexpression and aberrant activity of ANO1 have been implicated in the pathophysiology of several diseases, most notably in cancer, where it contributes to tumor growth, proliferation, and metastasis.[4][5] This has made ANO1 an attractive therapeutic target for drug development.

Quantitative Comparison of ANO1 Antagonists

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Ani9 and other ANO1 antagonists as reported in the literature. It is important to note that these values were determined in various cell systems and assays, which may contribute to variability.

Antagonist	IC50 Value (ANO1)	Cell System / Method	Reference(s)
Ani9	77 ± 1.1 nM	FRT-ANO1 cells (Apical membrane current)	[2]
T16Ainh-A01	1.39 ± 0.59 µM	FRT-ANO1 cells (Apical membrane current)	[2]
MONNA	1.95 ± 1.16 µM	FRT-ANO1 cells (Apical membrane current)	[2]
CaCCinh-A01	2.1 µM	TMEM16A	[6]
Idebenone	9.2 µM	FRT-ANO1 cells (Apical membrane current)	[7][8]
Luteolin (B72000)	9.8 µM	PC-3 cells (Electrophysiology)	[1][9]
Benzbromarone	Potent inhibitor (specific IC50 not provided in cited texts)	High-throughput screening	[4]

Key Findings:

• Ani9 demonstrates significantly higher potency with an IC50 in the nanomolar range, making it substantially more potent than other listed antagonists which have IC50 values in the micromolar range.[2]

• The data suggests that Ani9 is over 18 times more potent than T16Ainh-A01 and MONNA.[2]

Selectivity Profile of Ani9

A critical aspect of a pharmacological inhibitor is its selectivity for the intended target. Ani9 has been shown to exhibit high selectivity for ANO1 over other related channels.

Channel	Effect of Ani9	Comparison with other Antagonists	Reference(s)
ANO2	Negligible effect at concentrations that completely inhibit ANO1.	T16Ainh-A01 and MONNA potently block ANO2 activity.	[2]
CFTR	No effect on channel activity.	Idebenone also shows no effect on CFTR.	[2][3]
VRAC	Relatively small inhibition compared to T16Ainh-A01 and MONNA.	T16Ainh-A01 and MONNA potently inhibit VRAC activity.	[2]

Key Findings:

• Ani9's high selectivity for ANO1 over the closely related ANO2 is a significant advantage, as it allows for more specific investigation of ANO1 function.[2][3]

• Unlike other ANO1 inhibitors, Ani9 has a minimal off-target effect on the Volume-Regulated Anion Channel (VRAC), further highlighting its specificity.[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of ANO1 antagonists.

High-Throughput Screening for ANO1 Inhibitors (YFP Quenching Assay)

This cell-based assay is used to identify and characterize inhibitors of ANO1 by measuring the influx of iodide, which quenches the fluorescence of a halide-sensitive Yellow Fluorescent Protein (YFP).[10][11]

Experimental Workflow:

Figure 1: Workflow for YFP-based ANO1 inhibitor screening.

Protocol:

• Cell Culture: Fischer Rat Thyroid (FRT) cells stably co-expressing human ANO1 and a halide-sensitive YFP mutant (e.g., YFP-F46L/H148Q/I152L) are plated in 96-well black-walled microplates.[10]

• Compound Incubation: After washing the cells with a phosphate-buffered saline (PBS), test compounds are added to each well and incubated for a specified period (e.g., 10-20 minutes).[10][11]

• Fluorescence Measurement: The plate is transferred to a fluorescence plate reader. Baseline YFP fluorescence is measured.

• ANO1 Activation and Iodide Influx: An iodide-containing solution along with an ANO1 activator (e.g., 100 µM ATP) is added to each well.[10][11] The influx of iodide through activated ANO1 channels leads to the quenching of YFP fluorescence.

• Data Analysis: The rate of fluorescence quenching is proportional to ANO1 channel activity. The inhibitory effect of the compounds is determined by the reduction in the quenching rate. IC50 values are calculated from dose-response curves.

Whole-Cell Patch Clamp Electrophysiology

This technique directly measures the ion currents flowing through ANO1 channels in the membrane of a single cell, providing a precise assessment of inhibitor potency and mechanism of action.[7][12]

Protocol:

• Cell Preparation: Cells expressing ANO1 (e.g., FRT-ANO1 or cancer cell lines with endogenous expression) are cultured on coverslips.[7]

• Recording Setup: A coverslip is placed in a recording chamber on a microscope stage and perfused with an external bath solution.

• Pipette and Internal Solution: A glass micropipette with a resistance of 3-7 MΩ is filled with an internal solution and brought into contact with a single cell to form a high-resistance seal.[13]

• Whole-Cell Configuration: The cell membrane under the pipette tip is ruptured to achieve the whole-cell configuration, allowing control of the intracellular environment and measurement of total membrane currents.

• Current Recording: The membrane potential is held at a specific voltage (e.g., 0 mV), and voltage pulses are applied to elicit ANO1 currents.[12] ANO1 is activated by including an activator in the pipette solution or by adding it to the bath solution (e.g., 100 µM ATP).[12]

• Inhibitor Application: The ANO1 inhibitor is applied to the bath solution, and the resulting change in the ANO1 current is recorded to determine the extent of inhibition.[12]

Cell Viability Assay (MTS/MTT Assay)

These colorimetric assays are used to assess the effect of ANO1 inhibitors on the metabolic activity of cells, which is an indicator of cell viability and proliferation.[14][15]

Protocol:

• Cell Seeding: Cancer cells known to express high levels of ANO1 are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the ANO1 inhibitor or a vehicle control (e.g., DMSO) for a specified duration (e.g., 72 hours).[14]

• Reagent Incubation:

  • MTS Assay: A solution containing a tetrazolium compound (MTS) and an electron coupling reagent is added to each well and incubated for 1-4 hours.[15]

  • MTT Assay: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added and incubated for approximately 4 hours. The resulting formazan (B1609692) crystals are then dissolved in a solubilization solution.[15]

• Absorbance Measurement: The absorbance of the colored product is measured using a microplate reader at the appropriate wavelength (e.g., 490 nm for MTS).[15] The amount of color produced is proportional to the number of viable cells.

ANO1 Signaling Pathways in Cancer

ANO1 is known to modulate several key signaling pathways that are crucial for cancer cell proliferation, survival, and migration. The inhibition of ANO1 can disrupt these pro-tumorigenic signals.

Figure 2: Simplified ANO1 signaling in cancer and the point of intervention for Ani9.

ANO1 can activate the Epidermal Growth Factor Receptor (EGFR), which in turn triggers downstream signaling cascades, including the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt pathway.[4][16]

• MAPK/ERK Pathway: Activation of this pathway is a central driver of cell proliferation and is implicated in the progression of various cancers, including head and neck squamous cell carcinoma (HNSCC).[4]

• PI3K/Akt Pathway: This pathway is critical for promoting cell survival and inhibiting apoptosis (programmed cell death).[17][18]

By inhibiting ANO1, compounds like Ani9 can effectively block the initiation of these signaling cascades, leading to reduced cancer cell proliferation and survival.

Conclusion

The available data strongly suggest that Ani9 is a highly potent and selective inhibitor of the ANO1 chloride channel. Its sub-micromolar potency and negligible effects on other ion channels, particularly ANO2, make it a superior pharmacological tool for studying the physiological and pathological roles of ANO1. For researchers investigating ANO1-driven processes in cancer and other diseases, Ani9 offers a significant advantage in terms of specificity and potency compared to other currently available antagonists. Further preclinical studies are warranted to explore the therapeutic potential of Ani9 in ANO1-dependent pathologies.

References

• 1. Inhibition of ANO1 by luteolin and its cytotoxicity in human prostate cancer PC-3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Inhibition of ANO1/TMEM16A Chloride Channel by Idebenone and Its Cytotoxicity to Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of ANO1/TMEM16A Chloride Channel by Idebenone and Its Cytotoxicity to Cancer Cell Lines | PLOS One [journals.plos.org]
• 9. Inhibition of ANO1 by luteolin and its cytotoxicity in human prostate cancer PC-3 cells | PLOS One [journals.plos.org]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. axolbio.com [axolbio.com]
• 14. Inhibition of calcium-activated chloride channel ANO1 suppresses proliferation and induces apoptosis of epithelium originated cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. researchgate.net [researchgate.net]
• 17. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 18. cusabio.com [cusabio.com]

Safety & Regulatory Compliance

Proper Disposal and Handling of N-(9H-Fluoren-9-ylidene)aniline (Ani9)

For researchers, scientists, and professionals in drug development, the meticulous handling and disposal of chemical compounds are fundamental to ensuring laboratory safety and environmental stewardship. This guide provides essential, step-by-step procedures for the safe management of N-(9H-Fluoren-9-ylidene)aniline, henceforth referred to as Ani9, a compound requiring careful handling due to its potential hazards.

Immediate Safety and Handling Information

Before initiating any disposal procedures, it is critical to be fully aware of the primary hazards associated with Ani9 and its precursors. According to safety data for its parent compound, 9-fluorenone (B1672902), Ani9 should be regarded as a combustible solid that causes serious eye irritation and is toxic to aquatic life with long-lasting effects.[1] Therefore, appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. Handling should occur in a well-ventilated area or a chemical fume hood.

First Aid Measures:

• Eyes: Immediately rinse with plenty of water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing. Seek medical attention if irritation persists.

• Skin: Remove contaminated clothing and rinse the skin thoroughly with water or shower.

• Inhalation: Move the individual to fresh air.

• Ingestion: Rinse the mouth and drink plenty of water. Do not induce vomiting.

Quantitative Data Summary

The following table summarizes key quantitative properties for Ani9 and its precursors. This data is essential for understanding the compound's behavior and potential hazards.

Property	N-(9H-Fluoren-9-ylidene)aniline	9-Fluorenone (Precursor)	Aniline (B41778) (Precursor)
CAS Number	10183-82-1	486-25-9	62-53-3
Molecular Formula	C₁₉H₁₃N	C₁₃H₈O	C₆H₇N
Molecular Weight	255.32 g/mol	180.20 g/mol	93.13 g/mol
Hazard Statements	H319: Causes serious eye irritation.H411: Toxic to aquatic life with long lasting effects.	H319: Causes serious eye irritation.H411: Toxic to aquatic life with long lasting effects.	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.H317: May cause an allergic skin reaction.H318: Causes serious eye damage.H341: Suspected of causing genetic defects.H351: Suspected of causing cancer.H372: Causes damage to organs through prolonged or repeated exposure.H400: Very toxic to aquatic life.
Disposal Precaution	P501: Dispose of contents/container to an approved waste disposal plant.	P501: Dispose of contents/container to an approved waste disposal plant.	P501: Dispose of contents/container to industrial combustion plant.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Ani9 is that it must be treated as hazardous chemical waste. Under no circumstances should this chemical be released into the environment or disposed of down the drain.

• Waste Segregation: All waste containing Ani9, including crude reaction mixtures, contaminated solvents, and purification residues (e.g., silica (B1680970) gel), must be collected separately from other waste streams.

• Waste Collection: Collect all Ani9 waste in a designated and clearly labeled hazardous waste container. The container must be made of a compatible material (e.g., glass or polyethylene) and kept tightly closed when not in use.

• Contaminated Materials: Any materials that have come into contact with Ani9, such as gloves, absorbent pads from spills, and pipette tips, must also be disposed of in the designated hazardous waste container.

• Empty Containers: Empty containers that previously held Ani9 should be treated as hazardous waste and disposed of through the same channels as the chemical itself.

• Engage a Licensed Waste Disposal Service: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for the pickup and proper disposal of the hazardous waste container.

Logical Workflow for Ani9 Disposal

Caption: Workflow for the safe disposal of Ani9 waste.

Experimental Protocols

Ani9 is a versatile building block in organic synthesis. Below are detailed methodologies for its synthesis and a key application.

Protocol 1: Synthesis of N-(9H-Fluoren-9-ylidene)aniline (Ani9)

This protocol details a common method for synthesizing Ani9 via an acid-catalyzed condensation reaction.

Materials:

• 9-Fluorenone

• Aniline

• p-Toluenesulfonic acid monohydrate (catalyst)

• Toluene (B28343) (solvent)

• Ethanol (for recrystallization)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, dissolve 9-fluorenone (1.0 eq) and aniline (1.0-1.2 eq) in toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 0.05 eq) to the mixture.

• Reflux: Heat the reaction mixture to reflux with vigorous stirring. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction's progress by observing the amount of water collected or by using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the toluene under reduced pressure.

• Purification: Purify the resulting crude product by recrystallization from a suitable solvent, such as ethanol, to yield the purified Ani9.

Acid-Catalyzed Mechanism of Ani9 Synthesis

Caption: Reaction mechanism for the synthesis of Ani9.

Protocol 2: Application in Thiazole (B1198619) Synthesis

Ani9 and its derivatives serve as precursors for more complex heterocyclic compounds with potential biological activity. This protocol outlines the synthesis of fluorenyl-hydrazonothiazole derivatives.

Materials:

• A derivative of Ani9: 2-(9H-fluoren-9-ylidene)hydrazine-1-carbothioamide

• Substituted α-haloketone (e.g., ethyl 2-bromoacetophenone)

• Tetrahydrofuran (THF) (solvent)

• Round-bottom flask, magnetic stirrer, standard laboratory glassware

Procedure:

• Suspension: In a 50 mL round-bottom flask, suspend 2-(9H-fluoren-9-ylidene)hydrazine-1-carbothioamide (1.0 mmol) in 20 mL of THF.

• Addition: Add the corresponding α-haloketone (1.1 mmol).

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC until completion.

• Isolation: Upon completion, cool the mixture. If a precipitate forms, collect it by filtration. Wash the collected solid with a cold solvent to remove impurities.

• Purification and Characterization: The product can be further purified by recrystallization if necessary. Confirm the structure of the synthesized thiazole derivative using ¹H NMR, ¹³C NMR, and elemental analysis.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]